4-Hydroxy-2-(methylamino)benzoic acid

Core Science & Biosynthesis

4-Hydroxy-N-methylanthranilic Acid: Synonyms, Structural Properties, and Synthetic Applications in Drug Development

Executive Summary

In the landscape of modern medicinal chemistry, anthranilic acid derivatives serve as privileged scaffolds for the design of kinase inhibitors, fluorescent probes, and specialized alkaloids. While the parent molecules are ubiquitous, 4-hydroxy-N-methylanthranilic acid (4-HMAA) represents a highly specialized, bespoke building block. This technical whitepaper explores the chemical identity, structural utility, and de novo synthetic methodologies for 4-HMAA, providing drug development professionals with a comprehensive guide to integrating this unique pharmacophore into advanced discovery pipelines.

Chemical Identity, Synonyms, and CAS Registry Status

Unlike commodity chemicals, 4-HMAA is a highly specific hybrid molecule. It merges the N-methylation of [1] with the phenolic anchor of [2].

• Systematic Name (IUPAC): 4-Hydroxy-2-(methylamino)benzoic acid

• Common Synonyms: 4-hydroxy-N-methylanthranilic acid; N-methyl-4-hydroxyanthranilic acid; 2-methylamino-4-hydroxybenzoic acid.

• CAS Number Status: Due to its specialized nature as a custom-synthesized intermediate, 4-HMAA frequently lacks a universally consolidated, single Commercial Abstracts Service (CAS) registry number in standard bulk catalogs. Researchers typically source it via custom synthesis or generate it de novo in-house.

Comparative Quantitative Data

To understand the physicochemical profile of 4-HMAA, it is best compared against its commercially available parent scaffolds.

Property	N-Methylanthranilic Acid [1]	4-Hydroxyanthranilic Acid [2]	4-Hydroxy-N-methylanthranilic Acid
CAS Number	119-68-6	38160-63-3	Custom / Unassigned
Molecular Formula	C8H9NO2	C7H7NO3	C8H9NO3
Molecular Weight	151.16 g/mol	153.14 g/mol	167.16 g/mol
Monoisotopic Mass	151.0633 Da	153.0426 Da	167.0582 Da
LogP (Predicted)	2.7	2.4	~1.3 - 2.0
H-Bond Donors	2	3	3
H-Bond Acceptors	3	4	4
Topological Polar Surface Area	49.3 Ų	86.4 Ų	~70.5 Ų

Structural Biology & Pharmacophore Utility

The utility of 4-HMAA lies in its orthogonal reactivity and its ability to act as a conformationally restricted hinge-binder in kinase targets.

• The Anthranilic Core: The proximity of the C1-carboxylic acid and the C2-secondary amine allows for the rapid construction of quinazolinones and benzoxazines.

• The N-Methyl Group: Methylation of the aniline nitrogen eliminates one hydrogen bond donor, which alters the dihedral angle of the resulting amides and can significantly improve the membrane permeability of the final drug candidate.

• The C4-Phenol: The para-hydroxyl group serves as a versatile synthetic handle. It can be etherified to attach PEGylated linkers for PROTAC (Proteolysis Targeting Chimera) development or used to tune the push-pull electronic system in fluorophore design.

Fig 1. Orthogonal reactivity map of the 4-HMAA scaffold for drug derivatization.

Experimental Protocols: De Novo Synthesis

Strategic Causality: Why Cross-Coupling Over Direct Alkylation?

A novice approach to synthesizing 4-HMAA involves the direct methylation of 4-hydroxyanthranilic acid using methyl iodide (MeI). Causality & Logic: Direct alkylation is fundamentally flawed for this substrate. It inevitably yields a statistical mixture of the desired secondary amine and an N,N-dimethyl tertiary amine byproduct. Because these species exhibit nearly identical retention factors (Rf) on normal-phase silica, purification is notoriously difficult and yield is poor.

To ensure absolute chemoselectivity, we employ a [3] using 2-bromo-4-hydroxybenzoic acid and methylamine. This restricts the nitrogen to a single alkylation event.

Fig 2. Synthetic pathways for 4-HMAA highlighting the advantage of cross-coupling.

Step-by-Step Methodology: Buchwald-Hartwig Amination

1. Preparation of the Catalyst Complex: In an oven-dried Schlenk flask under an argon atmosphere, combine

(2.5 mol%) and BrettPhos ligand (5 mol%). Causality: BrettPhos is a bulky, electron-rich biaryl phosphine ligand. Its extreme steric bulk accelerates reductive elimination and prevents the formation of off-cycle, inactive palladium bis-amine complexes—a critical failure point when using small primary amines like methylamine.

2. Substrate Addition: Add 2-bromo-4-hydroxybenzoic acid (1.0 equiv, 10 mmol) and

(3.0 equiv). Causality: Cesium carbonate is selected over stronger bases (e.g., NaOtBu) because its milder basicity tolerates the unprotected phenol and carboxylic acid moieties without inducing undesired degradation or esterification.

3. Amine Introduction: Add a solution of methylamine in THF (2.0 M, 3.0 equiv) followed by anhydrous 1,4-dioxane to achieve a 0.2 M concentration relative to the aryl bromide.

4. Thermal Activation: Seal the flask and heat the reaction mixture to 85 °C for 12 hours with vigorous stirring.

5. Self-Validating Check (In-Process Analytics): This protocol is designed as a self-validating system. At the 10-hour mark, withdraw a 10 µL aliquot, dilute in LC-MS grade methanol, and analyze.

• Validation Criteria: The reaction is deemed successful when the starting material isotope pattern (m/z ~217/219) is completely consumed, replaced by a dominant peak at m/z 168.06

  .

• TLC Confirmation: Spot on silica gel (Eluent: DCM:MeOH 9:1 with 1% AcOH). The product should appear as a single fluorescent spot under 254 nm UV that stains purple/brown with ninhydrin (confirming the presence of a secondary amine, distinguishing it from primary or tertiary amines).

6. Workup & Isolation: Cool the mixture to room temperature, dilute with EtOAc (50 mL), and carefully acidify the aqueous layer with 1M HCl to pH 4 to precipitate the zwitterionic amino acid. Extract the aqueous layer with EtOAc (3 x 30 mL). Dry the combined organic layers over anhydrous

, filter, and concentrate in vacuo.

7. Purification: Recrystallize the crude residue from a hot ethanol/water mixture to yield 4-HMAA as an off-white crystalline solid (>95% purity by HPLC).

References

• National Center for Biotechnology Information. "N-Methylanthranilic acid | C8H9NO2 | CID 67069" PubChem. Available at:[Link]

• National Center for Biotechnology Information. "4-Hydroxyanthranilic acid | C7H6NO3- | CID 86310841" PubChem. Available at:[Link]

• Ruiz-Castillo, P., & Buchwald, S. L. "The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook." ACS Central Science, 2019. Available at:[Link]

A Technical Guide to the Biological Activity of 4-Hydroxy-2-(methylamino)benzoic Acid Derivatives

An In-depth Analysis for Researchers and Drug Development Professionals

Executive Summary

The 4-hydroxy-2-(methylamino)benzoic acid scaffold represents a promising, yet underexplored, class of compounds with significant potential in medicinal chemistry. As derivatives of hydroxybenzoic acids, these molecules are positioned at the intersection of well-established biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3][4][5] This technical guide provides a comprehensive overview of the known biological activities, underlying mechanisms of action, and structure-activity relationships of these derivatives. By synthesizing current research and providing detailed experimental protocols, this document serves as a foundational resource for researchers and professionals engaged in the discovery and development of novel therapeutics based on this versatile chemical framework.

Introduction: The Therapeutic Potential of the 4-Hydroxy-2-(methylamino)benzoic Acid Core

The benzoic acid framework is a cornerstone in drug design, with its derivatives demonstrating a vast spectrum of biological activities.[3] Modifications to the benzene ring, such as hydroxylation and amination, profoundly influence the molecule's electronic properties, lipophilicity, and steric profile, thereby modulating its pharmacokinetic and pharmacodynamic behavior.[6] The 4-hydroxybenzoic acid (4-HBA) backbone, in particular, is a well-known pharmacophore found in numerous natural and synthetic compounds with applications ranging from preservatives to active pharmaceutical ingredients.[7][8]

The introduction of a methylamino group at the 2-position creates the 4-hydroxy-2-(methylamino)benzoic acid scaffold, a unique structure that combines the features of both a phenolic acid and an aminobenzoic acid. This substitution pattern is anticipated to confer a distinct set of biological properties, offering new avenues for therapeutic intervention. This guide will delve into the synthesis, biological evaluation, and mechanistic understanding of this specific class of derivatives.

Synthesis of 4-Hydroxy-2-(methylamino)benzoic Acid Derivatives

The synthesis of 4-hydroxy-2-(methylamino)benzoic acid derivatives can be approached through several established organic chemistry methodologies. A common strategy involves the modification of commercially available starting materials, such as 4-hydroxy-2-aminobenzoic acid or related compounds.

General Synthetic Workflow

A generalized workflow for the synthesis and characterization of these derivatives is presented below. The initial step typically involves the protection of the reactive hydroxyl or carboxylic acid groups, followed by the key reaction to introduce or modify substituents, and finally deprotection and purification.

Caption: Inhibition of the NF-κB signaling pathway.

In addition to NF-κB, these compounds have been implicated in the modulation of other critical pathways, including PI3K/Akt, MAPK3, and STAT3 signaling, which are involved in cell growth, proliferation, and survival. [1]

Enzyme Inhibition

Another key mechanism is the direct inhibition of enzymes involved in disease pathology.

• Histone Deacetylases (HDACs): As mentioned, certain 4-hydroxybenzoic acid derivatives act as pan-HDAC inhibitors, preventing the removal of acetyl groups from histones. [9]This leads to a more open chromatin structure, altering gene expression in a way that can induce cell cycle arrest and apoptosis in cancer cells. [9]* Cyclooxygenases (COXs): Some phenolic acids can inhibit COX enzymes, which are responsible for the synthesis of prostaglandins, key mediators of pain and inflammation. [10]* α-Amylase: Certain hydroxybenzoic acids have been shown to inhibit α-amylase, a key enzyme in carbohydrate digestion. [11]This suggests a potential application in managing hyperglycemia.

Structure-Activity Relationships (SAR)

Understanding the relationship between the chemical structure and biological activity is crucial for designing more potent and selective derivatives.

• Role of the Hydroxyl Group: The hydroxyl group at the 4-position is critical. It acts as a hydrogen bond donor and acceptor and is key to the antioxidant activity. [6]Its position significantly influences activity; for example, a hydroxyl group at the 2-position can greatly increase α-amylase inhibition compared to one at the 4-position. [11]* Influence of the Amino Group: The amino group at the 2-position, particularly the methylamino substitution, introduces a basic center and alters the electronic distribution of the aromatic ring. This can influence binding to target proteins and affect the compound's pharmacokinetic properties.

• Impact of Other Substituents:

  • Electron-donating groups (like -OH, -CH₃) on the phenyl ring can be crucial for certain activities, such as antisickling properties. [6] * Electron-withdrawing groups (like -NO₂, -Br) can enhance antimicrobial activity. [6][12]For example, bromo-substituted Schiff bases of p-aminobenzoic acid showed increased potency against several bacterial and fungal strains. [12]* Lipophilicity: The overall lipophilicity of the molecule, often modified by creating esters or adding alkyl chains, is a determining factor for antimicrobial activity, as it influences the ability to cross microbial cell membranes. [2]

Experimental Protocols

The following are standardized, self-validating protocols for assessing the key biological activities of 4-hydroxy-2-(methylamino)benzoic acid derivatives.

Protocol: In Vitro Antiproliferative Activity (MTT Assay)

This protocol determines the concentration of a compound that inhibits cell growth by 50% (IC50).

1. Cell Seeding:

• Seed cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. [13] * Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment. [13] 2. Compound Treatment:

• Prepare a stock solution of the test derivative in a suitable solvent (e.g., DMSO).

• Perform serial dilutions of the test compounds and a positive control (e.g., Doxorubicin) in culture medium to achieve a range of final concentrations. [13] * Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compounds.

• Include a "vehicle control" (medium with the same concentration of DMSO used for the test compounds) and a "no-treatment control" (cells in medium only).

• Incubate for an additional 48-72 hours. [13] 3. MTT Addition and Incubation:

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate for 4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

4. Solubilization and Absorbance Reading:

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol: In Vitro Antimicrobial Activity (Broth Microdilution for MIC)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound required to inhibit the growth of a microorganism. [6] 1. Preparation of Inoculum:

• Culture the desired microorganism (e.g., S. aureus, E. coli) overnight in an appropriate broth (e.g., Nutrient Broth for bacteria, Sabouraud Dextrose Broth for fungi). [12] * Dilute the culture to achieve a standardized inoculum of approximately 5 x 10⁵ CFU/mL.

2. Preparation of Dilution Plate:

• In a 96-well microtiter plate, add 50 µL of sterile broth to all wells.

• Add 50 µL of the test compound stock solution to the first well of a row and perform 2-fold serial dilutions across the plate.

• Prepare separate rows for a positive control (a known antibiotic), a negative/growth control (no compound), and a sterility control (broth only, no inoculum). [6] 3. Inoculation and Incubation:

• Add 50 µL of the standardized inoculum to each well (except the sterility control).

• Incubate the plate at the appropriate temperature (e.g., 37°C for 24 hours for bacteria). [6] 4. Determination of MIC:

• After incubation, determine the MIC by visual inspection. The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). [6] * The results can be confirmed by adding a viability indicator like resazurin.

Summary and Future Directions

The 4-hydroxy-2-(methylamino)benzoic acid scaffold is a promising platform for the development of novel therapeutic agents. The existing literature on related hydroxybenzoic acid derivatives strongly suggests potential for potent anti-inflammatory, anticancer, antimicrobial, and antioxidant activities. The unique combination of hydroxyl and methylamino groups at the 2 and 4 positions offers a rich chemical space for derivatization to optimize potency and selectivity.

Future research should focus on:

• Systematic Synthesis: A focused effort to synthesize a library of 4-hydroxy-2-(methylamino)benzoic acid derivatives with diverse substitutions to build a robust SAR profile.

• Broad-Spectrum Biological Screening: Evaluating these novel compounds against a wide range of biological targets, including various cancer cell lines, microbial strains, and inflammatory models.

• Mechanistic Elucidation: In-depth studies to pinpoint the specific molecular targets and signaling pathways modulated by the most active compounds.

• In Vivo Efficacy: Advancing lead compounds into preclinical animal models to assess their efficacy, safety, and pharmacokinetic profiles.

By leveraging the foundational knowledge presented in this guide, the scientific community can unlock the full therapeutic potential of this intriguing class of molecules.

References

• Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applications - MDPI.
• Structure Activity Relationship (SAR) of Some Benzoic Acid Deriva.
• Antiproliferative and proapoptotic activities of 4-hydroxybenzoic acid-based inhibitors of histone deacetylases - Luxembourg Institute of Health.
• 4-hydroxy-benzoic acid (4-diethylamino-2-hydroxy-benzylidene)hydrazide: DFT, antioxidant, spectroscopic and molecular docking studies with BSA - PubMed.
• Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review - Preprints.org.
• Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives - Journal of Pharmaceutical Technology, Research and Management - Chitkara University.
• Synthesis of 4-hydroxybenzoic acid incorporated azo dyes derivatives as potent biological activity molecules - JOCPR.
• 4-Hydroxybenzoic acid derivatives synthesis and characterization - Benchchem.
• Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applications - PMC.
• A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives.
• Analysis of Secondary Interactions and Structure-Activity-Relationship of Two Benzoic Acids.
• Structure-Activity Relationship of Benzoic Acid Derivatives: A Comparative Guide for Drug Discovery - Benchchem.
• A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives - Semantic Scholar.
• A Comprehensive Review on Biological activities of p-hydroxy benzoic acid and its derivatives - ResearchGate.
• Hydroxybenzoic Acid Derivatives as Dual-Target Ligands: Mitochondriotropic Antioxidants and Cholinesterase Inhibitors - Frontiers.
• Comparative Analysis of the Biological Activity of Benzoic Acid Derivatives Structurally Related to 4-Chloro-2-(4- formylphenyl - Benchchem.
• 4-Hydroxybenzoic acid – Knowledge and References - Taylor & Francis.
• A Structure—Activity Relationship Study of the Inhibition of α-Amylase by Benzoic Acid and Its Derivatives - MDPI.
• US4689182A - Benzoic acid and benzoic acid ester derivatives having anti-inflammatory and analgesic activity - Google Patents.
• Antimicrobial activity of 4-hydroxybenzoic acid and trans 4-hydroxycinnamic acid isolated and identified from rice hull - PubMed.
• 4-Hydroxybenzoic acid derivatives synthesized through metabolic... - ResearchGate.

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• 1. Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

2-(methylamino)-4-hydroxybenzoic acid physicochemical data

The following technical guide details the physicochemical profile, synthesis, and analytical characterization of 2-(methylamino)-4-hydroxybenzoic acid , a specific N-methylated derivative of 4-hydroxyanthranilic acid.

This guide is structured for researchers requiring precise data on this compound, which often appears as a specialized intermediate, a degradation impurity in salicylate-based therapeutics, or a minor metabolite in tryptophan pathways.

[1][2]

Executive Summary & Chemical Identity

2-(Methylamino)-4-hydroxybenzoic acid is an amphoteric aminobenzoic acid derivative. Structurally, it consists of a benzoic acid core substituted with a methylamino group at the ortho (2-) position and a hydroxyl group at the para (4-) position relative to the carboxyl group. It is the N-methyl analog of 4-hydroxyanthranilic acid (a key tryptophan metabolite).

Due to the presence of an electron-donating methylamino group and a hydroxyl group, this compound is electron-rich and susceptible to oxidation. It exhibits zwitterionic behavior in aqueous solution, influencing its solubility and chromatographic retention.

Chemical Identifiers

Parameter	Detail
IUPAC Name	2-(Methylamino)-4-hydroxybenzoic acid
Common Synonyms	N-Methyl-4-hydroxyanthranilic acid; 4-Hydroxy-N-methylanthranilic acid
CAS Number	Not widely indexed (Analog: 487-54-7 for parent 2-amino-4-hydroxybenzoic acid)
Molecular Formula	C₈H₉NO₃
Molecular Weight	167.16 g/mol
SMILES	CNc1cc(O)ccc1C(=O)O
InChI Key	Predicted based on structure

Physicochemical Properties (Experimental & Predicted)

Note: Due to the specialized nature of this compound, values marked with (P) are predicted based on QSAR models and structural analogs (4-hydroxyanthranilic acid).

thermodynamic & Solubility Data

Property	Value	Context/Notes
Physical State	Solid (Crystalline powder)	Likely off-white to beige; darkens upon oxidation.
Melting Point	185–190 °C (Dec.) (P)	Decomposes with decarboxylation at high temp.
LogP (Octanol/Water)	1.35 ± 0.2 (P)	More lipophilic than parent (LogP ~0.9) due to N-methyl.[1][2]
pKa (Carboxyl)	2.4 ± 0.1 (P)	Acidic; ortho-amino group may form intramolecular H-bond.
pKa (Amine)	5.6 ± 0.2 (P)	Less basic than aliphatic amines due to conjugation with ring.
pKa (Phenol)	9.8 ± 0.2 (P)	Typical phenolic acidity.
Solubility (Water)	Moderate (< 5 mg/mL at pH 7)	High solubility in acidic (pH < 2) or basic (pH > 10) buffers.
Solubility (Organic)	Soluble in DMSO, Methanol	Sparingly soluble in non-polar solvents (Hexane, DCM).

Spectral Characteristics

• UV/Vis: λmax at ~255 nm and ~300 nm (in Methanol). The spectrum shifts bathochromically in alkaline conditions due to phenolate formation.

• Fluorescence: Likely fluorescent (blue/cyan emission) similar to other anthranilates, excitable at ~300 nm.

Synthesis & Purification Protocols

For research applications, this compound is typically synthesized via reductive alkylation or nucleophilic aromatic substitution (SNAr).

Method A: Reductive Methylation (Preferred)

This method preserves the sensitive phenolic moiety.

• Starting Material: 4-Hydroxyanthranilic acid (2-amino-4-hydroxybenzoic acid).

• Reagents: Formaldehyde (1.1 eq), Sodium Cyanoborohydride (NaCNBH₃), Acetic Acid.

• Procedure:

  • Dissolve starting material in Methanol/Acetic Acid (10:1).

  • Add Formaldehyde at 0°C; stir for 30 min to form imine.

  • Add NaCNBH₃ portion-wise. Stir at RT for 4 hours.

  • Quench: Add water, neutralize to pH ~4-5 to precipitate the zwitterion.

• Purification: Recrystallization from Water/Ethanol or Preparative HPLC.

Method B: SNAr Substitution

• Starting Material: 2-Fluoro-4-hydroxybenzoic acid.

• Reagents: Methylamine (40% aq. or in THF), Copper powder (catalyst, optional).

• Procedure:

  • Heat starting material with excess methylamine in a sealed tube at 80-100°C.

  • Acidify to precipitate the product.

Synthesis Workflow Diagram

Figure 1: Step-by-step reductive amination pathway for the synthesis of 2-(methylamino)-4-hydroxybenzoic acid.

Analytical Characterization (HPLC & MS)

Reliable detection requires separating this compound from its parent (4-hydroxyanthranilic acid) and potential isomers.

HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 40% B over 10 min.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (aromatic) and 300 nm (specific for anthranilate core).

• Retention Time: Expect elution after the parent compound due to the methyl group increasing hydrophobicity.

Mass Spectrometry (ESI-MS)

• Ionization Mode: Positive (ESI+) and Negative (ESI-).

• Key Ions (ESI+):

  • [M+H]⁺: m/z 168.07

  • Fragment 1: m/z 150 (Loss of H₂O from carboxyl/hydroxyl interaction).

  • Fragment 2: m/z 122 (Decarboxylation, [M+H-CO₂]⁺).

• Key Ions (ESI-):

  • [M-H]⁻: m/z 166.05

Analytical Logic Diagram

Figure 2: Analytical workflow for the identification and quantification of the target compound.

Stability & Handling

• Oxidation Sensitivity: The p-aminophenol motif is highly susceptible to oxidation by air, leading to quinone imine formation (browning of solution).

  • Protocol: Store solid under Nitrogen/Argon at -20°C. Prepare solutions immediately before use or add antioxidants (e.g., Ascorbic acid, Sodium metabisulfite) for storage.

• Light Sensitivity: Protect from light to prevent photo-degradation.

• Solution Stability: Stable in acidic pH (< 4) for 24 hours; unstable in alkaline pH (> 8) due to rapid oxidation.

References

• PubChem Compound Summary. 2-Amino-4-hydroxybenzoic acid (Parent Analog). National Center for Biotechnology Information. Link

• NIST Chemistry WebBook. Anthranilic acid derivatives and spectral data. National Institute of Standards and Technology. Link

• DrugBank Online. Aminosalicylic Acid (Structural Context).Link

• ChemSpider. Search for C8H9NO3 Isomers. Royal Society of Chemistry. Link

Sources

• 1. PubChemLite - C8H9NO3 - Explore [pubchemlite.lcsb.uni.lu]
• 2. :: 3-Amino-4-(methylamino)benzoic Acid | CAS No: 66315-15-9 | SVAK Life Sciences:: [svaklifesciences.com]

N-Methylated Aminobenzoic Acid Derivatives: A Technical Guide to Synthesis, Properties, and Applications

The following technical guide details the synthesis, physicochemical properties, and pharmaceutical applications of N-methylated aminobenzoic acid derivatives.

Abstract

This whitepaper provides a comprehensive technical review of N-methylated aminobenzoic acid derivatives, focusing on the ortho- (N-methylanthranilic acid) and para- (N-methyl-4-aminobenzoic acid) isomers. These compounds serve as critical scaffolds in drug discovery, acting as precursors for local anesthetics, fluorescent probes for peptide conformation, and intermediates in folate antagonist synthesis. This guide details high-fidelity synthesis protocols, structural characterization data, and structure-activity relationships (SAR) for researchers in medicinal chemistry and chemical biology.

Introduction: The N-Methyl Scaffold

Aminobenzoic acids are bifunctional molecules containing both an amino group and a carboxylic acid attached to a benzene ring. The introduction of an N-methyl group significantly alters the physicochemical profile of these molecules:

• Lipophilicity: Increases membrane permeability, crucial for drug bioavailability.

• Electronic Effects: The electron-donating methyl group enhances the nucleophilicity of the nitrogen, altering reactivity in coupling reactions.

• Photophysics: In the ortho-isomer (anthranilic acid), N-methylation locks the conformation via intramolecular hydrogen bonding, drastically enhancing fluorescence quantum yield and solvatochromism.

Core Isomers

Isomer	Common Name	Key Application
Ortho	N-Methylanthranilic Acid (MANT)	Fluorescent probes (MANT-ATP), Natural products (Alkaloids)
Para	N-Methyl-p-aminobenzoic Acid	Local anesthetics (Tetracaine precursors), Folate pathway inhibitors

Chemical Synthesis Strategies

Achieving selective mono-methylation of primary aromatic amines is synthetically challenging due to the risk of over-alkylation (forming dimethyl or quaternary ammonium species). Two primary protocols are recommended based on yield and selectivity.

Protocol A: Reductive Amination (Recommended)

This method is preferred for its high selectivity for mono-methylation. It utilizes formaldehyde to form a hemiaminal/imine intermediate, which is reduced in situ.

Mechanism:

• Condensation of the aminobenzoic acid with formaldehyde.

• Reduction of the imine intermediate by a hydride source (NaBH₄).[1][2]

Step-by-Step Methodology:

• Reagents: Aminobenzoic acid (10 mmol), Formaldehyde (37% aq., 15 mmol), Sodium Borohydride (NaBH₄, 15 mmol), Methanol (30 mL).

• Procedure:

  • Dissolve the aminobenzoic acid derivative in Methanol at 0°C.

  • Add Formaldehyde solution dropwise over 10 minutes. Stir for 30 minutes to allow imine formation.

  • Add NaBH₄ in small portions (exothermic reaction).

  • Allow the mixture to warm to room temperature and stir for 2 hours.

  • Quench: Add 1M HCl dropwise until pH ~4 to destroy excess hydride.

  • Isolation: Neutralize with saturated NaHCO₃, extract with Ethyl Acetate (3x), dry over MgSO₄, and concentrate.[3]

• Validation: Monitor disappearance of starting material via TLC (Mobile phase: Hexane/EtOAc 3:1).

Protocol B: Transition Metal-Catalyzed Methylation

For substrates sensitive to reducing conditions, copper-mediated cross-coupling with methylboronic acid is an alternative, though it often requires higher temperatures.

Reaction Scheme Visualization:

Caption: Selective mono-methylation pathway via reductive amination versus risk of over-alkylation.

Physicochemical & Spectral Properties[4][5][6][7][8][9]

Fluorescence of N-Methylanthranilic Acid (MANT)

The ortho-isomer exhibits unique fluorescence properties utilized in biophysics to study nucleotide binding. The N-methyl group acts as a donor in an intramolecular charge transfer (ICT) state.

• Solvatochromism: MANT emission is highly sensitive to solvent polarity. In hydrophobic pockets (e.g., protein binding sites), fluorescence intensity increases and blueshifts.

• Quantum Yield (Φ): ~0.43 in Methanol; significantly lower in water due to quenching.

Characterization Data Table

The following table summarizes key spectral data for identification.

Property	N-Methylanthranilic Acid (Ortho)	N-Methyl-4-aminobenzoic Acid (Para)
Melting Point	178 - 179 °C	160 - 162 °C
¹H NMR (Methyl)	δ 2.84 ppm (Singlet, 3H)	δ 2.81 ppm (Singlet, 3H)
¹H NMR (Aromatic)	δ 6.5 - 7.9 ppm (Multiplet)	δ 6.5 (d), 7.8 (d) ppm (AA'BB' system)
Fluorescence (λₑₓ)	~350 nm	~290 nm (Weak)
Fluorescence (λₑₘ)	~420 nm (Blue)	~340 nm (UV)
pKa (COOH)	~4.8	~4.9

Biological & Pharmaceutical Applications[9][10][11][12][13][14][15]

Drug Discovery: The Para-Isomer

N-methyl-p-aminobenzoic acid is a structural pharmacophore in several therapeutic classes.

• Local Anesthetics: It serves as a precursor to Tetracaine (Pontocaine). The N-alkylation increases lipophilicity, improving nerve sheath penetration compared to Procaine.

• Folate Antagonists: Sulfonamide antibiotics mimic p-aminobenzoic acid (PABA). N-methylation of PABA analogs can modulate binding affinity to dihydropteroate synthase (DHPS), offering routes to overcome resistance.

Bio-Probes: The Ortho-Isomer

MANT derivatives are conjugated to nucleotides (e.g., MANT-ATP) or peptides.

• Mechanism: The small size of the MANT fluorophore minimizes steric perturbation of the biomolecule.

• Readout: Binding to a receptor typically results in a fluorescence increase (de-quenching) and a spectral shift, allowing real-time monitoring of biological events.

Structure-Activity Relationship (SAR) Diagram

Caption: Impact of structural modifications on the pharmacological properties of aminobenzoic acids.

References

• BenchChem. (2025).[4][5] Application Notes and Protocols for the Synthesis of Methyl N-methylanthranilate. Retrieved from

• PubChem. (2025).[6] N-Methylanthranilic acid | C8H9NO2.[7] National Library of Medicine. Retrieved from

• ChemicalBook. (2024). N-METHYLANTHRANILIC ACID 1H NMR Spectrum. Retrieved from

• McFarland, S. et al. (2016). A spectroscopic study of substituted anthranilic acids as sensitive environmental probes for detecting cancer cells. Bioorganic & Medicinal Chemistry. Retrieved from

• Touchette, K. M. (2006).[8] Synthesis of a drug-like tertiary amide by reductive amination. Journal of Chemical Education. Retrieved from

• MDPI. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Retrieved from

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Solvating Complexity: An In-Depth Technical Guide to the Solubility of 4-Hydroxy-2-(methylamino)benzoic Acid in Organic Solvents

Executive Summary

For researchers and formulation scientists, understanding the solubility profile of highly functionalized active pharmaceutical ingredients (APIs) and their intermediates is a critical bottleneck in drug development. 4-Hydroxy-2-(methylamino)benzoic acid (4-HMA) presents a unique solvation challenge due to its polyfunctional nature: it possesses a carboxylic acid, a phenolic hydroxyl group, and a secondary amine. This whitepaper provides a rigorous, causality-driven framework for predicting, determining, and optimizing the solubility of 4-HMA in organic solvents, grounded in thermodynamic principles and self-validating experimental protocols.

Molecular Architecture and Solvation Causality

To manipulate the solubility of 4-HMA, one must first deconstruct its molecular architecture. The solubility of substituted benzoic acids is not merely a function of solvent polarity; it is dictated by the competition between the crystal lattice energy of the solid state and the interaction energy of the solvated state[1].

The Causality of Functional Groups

• Carboxylic Acid (-COOH): In non-polar organic solvents (e.g., benzene, toluene), the carboxyl groups of benzoic acid derivatives strongly tend to form hydrogen-bonded dimers[2]. This dimerization partially shields the polar moieties from the non-polar solvent, allowing for anomalous, albeit limited, solubility in lipophilic environments[2].

• Phenolic Hydroxyl (-OH) & Secondary Amine (-NHCH₃): These groups act as potent hydrogen-bond donors and acceptors. In the solid state, they form a dense, highly ordered intermolecular hydrogen-bonding network. To achieve high solubility, an organic solvent must possess sufficient hydrogen-bonding capacity to disrupt this lattice.

• Zwitterionic Potential: Depending on the apparent pH of the local solvent environment, proton transfer between the -COOH and the -NHCH₃ groups can occur, drastically altering the dissolution kinetics and thermodynamic solubility limit.

Thermodynamic pathway of 4-HMA dissolution in organic solvents.

Thermodynamic Modeling & Predictive Frameworks

Before empirical testing, Senior Application Scientists rely on predictive thermodynamic models to narrow down the solvent selection space.

Hansen Solubility Parameters (HSP)

The dissolution of 4-HMA can be predicted using Hansen Solubility Parameters, which deconstruct the total cohesive energy density of a solvent into three components: dispersion forces (

), polar interactions ( ), and hydrogen bonding ( )[3]. For a solvent to effectively dissolve 4-HMA, its HSP coordinates must fall within the "solubility sphere" of the solute. Because 4-HMA has strong H-bonding capabilities, solvents with high values (like lower alcohols) will exhibit a smaller interaction distance ( ) to the solute, predicting higher solubility[3].

The Jouyban-Acree Model for Binary Mixtures

Rarely does a single pure organic solvent meet all formulation criteria (solubility, toxicity, volatility). Binary solvent mixtures (e.g., Ethanol/Ethyl Acetate) are often employed. The Jouyban-Acree model is the gold standard for predicting solute solubility in mixed solvents at various temperatures[4]. It accounts for both the ideal mixing behavior and the non-ideal interactions between the two solvents, which can sometimes result in a synergistic solubility peak where the mixture dissolves more 4-HMA than either pure solvent alone[5].

Quantitative Solubility Profiles in Organic Solvents

Based on the thermodynamic behavior of closely related substituted benzoic acids (such as N-methylanthranilic acid and 4-aminosalicylic acid), the following table synthesizes the expected quantitative solubility profile of 4-HMA across different organic solvent classes at standard ambient temperature (298.15 K)[1].

Solvent Class	Specific Solvent	Dielectric Constant ( )	Estimated Solubility (mg/mL)	Primary Solvation Mechanism
Polar Protic	Methanol	32.7	> 50.0	Strong H-bond donation/acceptance; lattice disruption.
Polar Protic	Ethanol	24.5	30.0 - 50.0	H-bond donation/acceptance; slightly lower polarity than MeOH.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 100.0	Exceptional H-bond acceptance; strong dipole-dipole interactions.
Polar Aprotic	Acetone	20.7	15.0 - 25.0	Moderate H-bond acceptance; disrupts weak intermolecular forces.
Esters	Ethyl Acetate	6.0	5.0 - 15.0	Weak H-bond acceptance; relies on dispersion forces.
Non-Polar	Hexane	1.9	< 0.1	Inability to break H-bond lattice; highly unfavorable enthalpy.
Aromatic	Benzene/Toluene	2.3	0.5 - 2.0	Solvation via solute dimerization; stacking interactions[2].

The Self-Validating Shake-Flask Protocol

To determine the exact thermodynamic solubility of 4-HMA, kinetic dissolution methods are insufficient. The Shake-Flask Method remains the most reliable and widely used technique for determining true equilibrium solubility[6].

However, a standard protocol is prone to errors if phase transformations occur. The following methodology is designed as a self-validating system, ensuring that the solubility measured corresponds to the intended solid-state form of 4-HMA[7].

Step-by-Step Methodology

• Solvent Saturation: Dispense 10.0 mL of the target organic solvent into a hermetically sealed borosilicate glass vial. Add 4-HMA incrementally until a visible excess of solid remains, ensuring the solution is supersaturated[6].

• Isothermal Equilibration: Place the vials in a thermostatic shaking water bath set to the target temperature (e.g., 25.0 ± 0.1 °C). Agitate at 150 RPM for a minimum of 48 to 72 hours. Causality: Highly crystalline functionalized aromatics like 4-HMA have high lattice energies; shorter equilibration times risk measuring kinetic dissolution rather than true thermodynamic equilibrium[6].

• Phase Separation: Remove the vials and allow them to stand isothermally for 2 hours to let large particulates settle. Centrifuge the suspension at 10,000 RPM for 15 minutes at the exact study temperature. Filter the supernatant through a 0.45 µm PTFE syringe filter (discarding the first 1-2 mL to account for membrane adsorption).

• Quantification: Dilute the filtered supernatant with a compatible mobile phase and quantify the concentration of 4-HMA using High-Performance Liquid Chromatography coupled with UV-Vis detection (HPLC-UV) at the compound's

  .

• Solid-State Verification (Critical Step): Recover the excess undissolved solid from the bottom of the vial. Dry it gently under a vacuum and analyze it via Powder X-Ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC). Causality: Organic solvents can induce polymorphic transitions or form solvates during the 72-hour equilibration. If the recovered solid's diffractogram differs from the starting material, the measured solubility applies to the new solvate/polymorph, not the original 4-HMA crystal[7].

Standardized, self-validating shake-flask methodology for equilibrium solubility.

References

• Acree, W. E., Jr. (2013). IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Organic Solvent Mixtures. AIP Publishing.1

• Park, K. (1999). Hansen Solubility Parameters: A User's Handbook. CRC Press.3

• Jouyban, A., et al. (2006). Solubility Prediction of Paracetamol in Binary and Ternary Solvent Mixtures Using Jouyban–Acree Model. J-Stage / Chem. Pharm. Bull. 4

• Jouyban, A., & Acree, W. E., Jr. (2006). In silico prediction of drug solubility in water-ethanol mixtures using Jouyban-Acree model. University of Alberta. 5

• Stuart, M., & Box, K. (2005). Potentiometric CheqSol and Standardized Shake-Flask Solubility Methods are Complimentary Tools in Physicochemical Profiling. Universitat de Barcelona. 7

• Scribd Contributors. (n.d.). Solubility - A Fundamental Concept in Pharmaceutical Sciences (Shake Flask Method). Scribd. 6

• FUPRESS. (2026). Pictorial-Based Learning (PcBL): Fostering Students' Argumentation Skills (Dimerization of benzoic acid). Firenze University Press. 2

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An In-Depth Technical Guide to the pKa Values of 4-hydroxy-2-(methylamino)benzoic acid

Foreword: The Critical Role of pKa in Drug Discovery and Development

In the landscape of modern drug development, a thorough understanding of a molecule's physicochemical properties is paramount to predicting its pharmacokinetic and pharmacodynamic behavior. Among these properties, the acid dissociation constant (pKa) stands out as a critical determinant of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile. The extent of a molecule's ionization at a given physiological pH, which is directly governed by its pKa value(s), influences its solubility, lipophilicity, and ability to interact with biological targets and membranes. For researchers, scientists, and drug development professionals, an accurate determination and a nuanced understanding of a compound's pKa are not merely academic exercises; they are foundational to the rational design of effective and safe therapeutics.

This guide provides an in-depth technical exploration of the pKa values of 4-hydroxy-2-(methylamino)benzoic acid, a trifunctional molecule with acidic and basic centers. Due to the absence of direct experimental data in the public domain for this specific compound, this document will first present a detailed theoretical estimation of its pKa values. This estimation is grounded in the analysis of substituent effects on the known pKa values of structurally related parent molecules. Subsequently, this guide will furnish comprehensive, field-proven experimental protocols for the precise determination of these pKa values, ensuring scientific integrity and reproducibility.

Theoretical Estimation of pKa Values for 4-hydroxy-2-(methylamino)benzoic acid

4-hydroxy-2-(methylamino)benzoic acid possesses three ionizable functional groups: a carboxylic acid, a phenolic hydroxyl group, and a secondary aromatic amine. Consequently, it is expected to have three distinct pKa values corresponding to the deprotonation of the carboxylic acid (pKa₁), the protonated methylamino group (pKa₂), and the phenolic hydroxyl group (pKa₃).

Analysis of Substituent Effects

The pKa of an ionizable group on an aromatic ring is significantly influenced by the electronic effects (both inductive and resonance) of other substituents on the ring.[1][2] Electron-withdrawing groups (EWGs) stabilize the conjugate base, thereby increasing acidity (lowering the pKa). Conversely, electron-donating groups (EDGs) destabilize the conjugate base, leading to decreased acidity (higher pKa).[2]

In 4-hydroxy-2-(methylamino)benzoic acid:

• The hydroxyl group (-OH) at the para position is an electron-donating group by resonance and an electron-withdrawing group by induction. Overall, its resonance effect dominates, making it an activating group.

• The methylamino group (-NHCH₃) at the ortho position is also a strong electron-donating group through resonance and a weak electron-withdrawing group by induction.

• The carboxylic acid group (-COOH) is an electron-withdrawing group.

Estimated pKa Values

To estimate the pKa values, we will consider the pKa of parent molecules and the perturbing effects of the other substituents.

• pKa₁ (Carboxylic Acid) : We start with benzoic acid (pKa ≈ 4.20).[3] The para-hydroxyl group, being electron-donating, slightly decreases the acidity of the carboxylic acid, as seen in 4-hydroxybenzoic acid (pKa ≈ 4.48 - 4.58).[3][4] The ortho-methylamino group is also strongly electron-donating. This will further decrease the acidity of the carboxylic acid. Additionally, there is the potential for intramolecular hydrogen bonding between the carboxylic acid proton and the nitrogen of the methylamino group, which would stabilize the neutral form and increase the pKa. A similar, but stronger, effect is seen in salicylic acid (2-hydroxybenzoic acid), where intramolecular hydrogen bonding with the ortho-hydroxyl group significantly lowers the pKa to ~2.97 by stabilizing the carboxylate anion.[5][6] In our target molecule, the hydrogen bond would be from the COOH to the NHCH₃, stabilizing the acidic form and thus increasing the pKa. Considering these combined electron-donating and hydrogen bonding effects, the pKa of the carboxylic acid is estimated to be around 5.0 - 5.5 .

• pKa₂ (Protonated Methylamino Group) : The pKa of the conjugate acid of N-methylaniline is approximately 4.85.[7][8] In our molecule, the methylamino group is influenced by the electron-withdrawing carboxylic acid group and the electron-donating hydroxyl group. The para-hydroxyl group will increase the electron density on the ring, making the nitrogen more basic (higher pKa). The ortho-carboxylic acid group will have an electron-withdrawing inductive effect, which would decrease the basicity of the amino group. Given these opposing effects, the pKa of the protonated methylamino group is likely to be close to that of N-methylaniline, estimated to be in the range of 4.5 - 5.0 .

• pKa₃ (Phenolic Hydroxyl Group) : The pKa of phenol is approximately 10.0. In 4-hydroxybenzoic acid, the para-carboxylic acid group is electron-withdrawing, which stabilizes the phenoxide ion and lowers the pKa of the hydroxyl group to around 8.5-9.5.[9] The ortho-methylamino group is electron-donating, which would destabilize the phenoxide and increase the pKa.[10][11] The dominant effect is likely the electron-withdrawing nature of the carboxylate group (at relevant pH). Therefore, the pKa of the phenolic hydroxyl group is estimated to be around 9.0 - 9.5 .

Ionization Equilibria

The ionization sequence of 4-hydroxy-2-(methylamino)benzoic acid can be visualized as a series of proton loss steps.

Caption: Ionization equilibria of 4-hydroxy-2-(methylamino)benzoic acid.

Summary of Estimated and Literature pKa Values

For a comprehensive understanding, the estimated pKa values for 4-hydroxy-2-(methylamino)benzoic acid are presented alongside the experimental pKa values of relevant parent compounds.

Compound	Functional Group	pKa Value (Experimental)	Estimated pKa for 4-hydroxy-2-(methylamino)benzoic acid
Benzoic Acid	Carboxylic Acid	~4.20[3]
4-Hydroxybenzoic Acid	Carboxylic Acid	~4.48 - 4.58[3][4]
2-Aminobenzoic Acid	Carboxylic Acid	~4.78 - 5.0[3][12]
N-Methylaniline (Conjugate Acid)	Protonated Amino Group	~4.85[7][8]
Phenol	Hydroxyl Group	~10.0
4-hydroxy-2-(methylamino)benzoic acid	Carboxylic Acid (pKa₁)	Not Available	~5.0 - 5.5
4-hydroxy-2-(methylamino)benzoic acid	Protonated Amino (pKa₂)	Not Available	~4.5 - 5.0
4-hydroxy-2-(methylamino)benzoic acid	Hydroxyl Group (pKa₃)	Not Available	~9.0 - 9.5

Experimental Determination of pKa Values

Given the overlapping nature of the estimated pKa₁ and pKa₂, high-resolution analytical techniques are required for their accurate determination. The following protocols describe robust methods for experimentally measuring the pKa values of 4-hydroxy-2-(methylamino)benzoic acid.

Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination.[8][10] It involves the gradual addition of a titrant (acid or base) to a solution of the analyte and monitoring the resulting change in pH.[7]

Protocol for Potentiometric Titration:

• Instrument Calibration: Calibrate a high-precision pH meter using at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).[7]

• Sample Preparation: Prepare a stock solution of 4-hydroxy-2-(methylamino)benzoic acid (e.g., 10 mM) in a suitable solvent. If aqueous solubility is low, a co-solvent such as methanol or acetonitrile can be used, though this will yield an apparent pKa (pKaᵃᵖᵖ) that may require extrapolation to aqueous conditions.[13] A typical starting concentration for the titration is in the range of 10⁻³ to 10⁻⁴ M.[8]

• Titration Setup: Place a known volume of the analyte solution in a thermostatted vessel maintained at a constant temperature (e.g., 25 °C). Use a magnetic stirrer for continuous mixing. Purge the solution with nitrogen to remove dissolved carbon dioxide, which can interfere with the titration of basic groups.[7]

• Titration Procedure:

  • To determine the acidic pKa values (pKa₁ and pKa₃), titrate the sample solution with a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • To determine the basic pKa (pKa₂), first, acidify the sample solution with a stoichiometric excess of a strong acid (e.g., 0.1 M HCl) and then titrate with the standardized strong base.

• Data Acquisition: Record the pH of the solution after each incremental addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points on the titration curve.[7] For overlapping pKa values, specialized software may be required for deconvolution.

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometry

Spectrophotometric pKa determination is a highly sensitive method suitable for compounds containing a chromophore close to the ionizable center, where protonation or deprotonation results in a change in the UV-Vis absorption spectrum.[14][15]

Protocol for Spectrophotometric Titration:

• Instrument Setup: Use a calibrated UV-Vis spectrophotometer with a thermostatted cuvette holder.

• Preliminary Scans: Obtain the UV-Vis spectra of 4-hydroxy-2-(methylamino)benzoic acid in highly acidic (e.g., pH 1-2) and highly basic (e.g., pH 12-13) solutions to identify the wavelengths of maximum absorbance for the fully protonated and deprotonated species.

• Buffer Preparation: Prepare a series of buffer solutions with known pH values spanning the expected pKa ranges (e.g., from pH 3 to 11). Maintain a constant ionic strength across all buffers.[14]

• Sample Measurement: Prepare solutions of the analyte at a constant concentration in each buffer. Record the full UV-Vis spectrum for each solution.

• Data Analysis: Plot the absorbance at a selected wavelength versus the pH. The resulting sigmoidal curve will have an inflection point at the pKa.[8] Alternatively, the pKa can be calculated using the Henderson-Hasselbalch equation from the absorbance data.[15]

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Capillary Electrophoresis (CE)

Capillary electrophoresis is a powerful technique for pKa determination, especially for compounds with low solubility or when only small sample amounts are available. It is also highly effective for resolving closely spaced pKa values. The method relies on the change in electrophoretic mobility of a compound as a function of pH.

Protocol for Capillary Electrophoresis:

• Instrument Setup: Use a CE system equipped with a UV detector.

• Buffer Preparation: Prepare a series of background electrolytes (buffers) with a range of pH values covering the expected pKa's.

• Sample Preparation: Dissolve the analyte in a suitable solvent. A neutral marker (e.g., DMSO) is often included to determine the electroosmotic flow.

• Electrophoretic Runs: Perform injections of the sample using each of the prepared background electrolytes. Record the migration times of the analyte and the neutral marker.

• Data Analysis: Calculate the effective electrophoretic mobility (µeff) of the analyte at each pH. Plot µeff versus pH. The pKa is determined from the inflection point of the resulting sigmoidal curve. The use of internal standards can further enhance accuracy and throughput.[11]

Conclusion and Future Outlook

While the pKa values of 4-hydroxy-2-(methylamino)benzoic acid have not been experimentally reported, a detailed analysis of substituent effects on parent molecules allows for a reasoned estimation. The carboxylic acid and protonated methylamino groups are predicted to have closely spaced pKa values around 5, while the phenolic hydroxyl group is expected to have a pKa around 9. These estimations provide a crucial starting point for experimental design.

The provided protocols for potentiometric titration, UV-Vis spectrophotometry, and capillary electrophoresis represent robust and reliable methods for the accurate experimental determination of these pKa values. For molecules with overlapping pKa's, such as the one discussed, high-resolution techniques like capillary electrophoresis are particularly advantageous.

In addition to these experimental approaches, computational pKa prediction software, which often employs quantum mechanical calculations or quantitative structure-property relationship (QSPR) models, can serve as a valuable complementary tool in modern drug discovery. An integrated approach, combining theoretical estimation, computational prediction, and rigorous experimental validation, will provide the most comprehensive and reliable understanding of the ionization behavior of 4-hydroxy-2-(methylamino)benzoic acid, thereby facilitating its potential development as a therapeutic agent.

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Potential pharmaceutical applications of 4-hydroxy-N-methylanthranilic acid

The Pharmacological Horizon of 4-Hydroxy-N-methylanthranilic Acid: Biosynthetic Origins and Therapeutic Applications

Executive Summary

As drug discovery moves toward highly functionalized, target-specific scaffolds, the demand for unique molecular building blocks has surged. 4-Hydroxy-N-methylanthranilic acid (4-OH-NMAA) represents a highly specialized, multi-functional pharmacophore. Bridging the gap between primary amino acid metabolism and complex alkaloid biosynthesis, this compound offers a unique triad of functional handles: a carboxylic acid, a sterically hindered secondary amine, and a phenolic hydroxyl. This whitepaper details the structural rationale, biosynthetic utility, and self-validating analytical workflows necessary to leverage 4-OH-NMAA in modern pharmaceutical development.

Structural and Chemical Rationale

Anthranilic acid is an amphoteric compound and a fundamental precursor to the amino acid tryptophan[1]. While its primary derivative, N-methylanthranilic acid (NMAA), is widely utilized as a versatile building block in the chemical synthesis of complex organic compounds, dyes, and fragrances[2][3], the targeted hydroxylation at the C4 position fundamentally alters the molecule's pharmacological potential.

The synergistic effect of N-methylation and C4-hydroxylation in 4-OH-NMAA provides two distinct advantages:

• Modulated Lipophilicity & Permeability: The N-methyl group increases the lipophilicity of the core scaffold compared to unsubstituted anthranilates, enhancing passive membrane permeability.

• Orthogonal Functionalization: The C4-hydroxyl group acts as a critical hydrogen bond donor/acceptor for target binding. Synthetically, it serves as an orthogonal handle that can be etherified or converted into a triflate for Suzuki-Miyaura cross-coupling, allowing researchers to build complex, three-dimensional drug libraries without interfering with the amine or carboxylate groups.

Biosynthetic Pathways and Natural Product Scaffolding

In nature, 4-OH-NMAA and its isomers are critical nodes in the assembly of bioactive secondary metabolites. Specifically, 4-hydroxy-N-methylanthranilate has been identified as a key intermediate in the elusive biosynthetic pathway of Verimol J[4].

Furthermore, closely related highly substituted anthranilates, such as 3,5-dihydroxy-4-methylanthranilic acid and 3-hydroxy-4-methylanthranilate[5], are essential precursors for the diazepine ring formation in pyrrolobenzodiazepines (PBDs) like the potent antitumor antibiotic sibiromycin[6]. By understanding how non-ribosomal peptide synthetases (NRPS) activate and incorporate these anthranilate derivatives, pharmaceutical scientists can engineer synthetic pathways to produce novel, less toxic PBD analogs.

Biosynthetic trajectory of 4-OH-NMAA into complex pharmaceutical scaffolds.

Potential Pharmaceutical Applications

Drawing upon the validated mechanisms of its parent structures, 4-OH-NMAA is primed for application in several therapeutic domains:

• Next-Generation DNA Alkylators (Oncology): PBDs are sequence-selective DNA-alkylating agents with significant antitumor properties[6]. Incorporating the 4-OH-NMAA motif into synthetic PBD scaffolds introduces a unique hydrogen-bonding vector capable of interacting with the DNA minor groove, potentially enhancing sequence specificity and reducing off-target toxicity.

• Immunomodulatory Agents: Metabolites of the kynurenine pathway (e.g., 3-hydroxyanthranilic acid) possess profound immunomodulatory effects. 4-OH-NMAA can be utilized to design metabolically stable inhibitors of kynurenine pathway enzymes. The N-methyl group induces steric clash in the enzyme active site, preventing rapid degradation, while the hydroxyl-carboxylate motif maintains necessary metal-chelating interactions.

Experimental Methodology: Self-Validating Synthesis & Quantification

To isolate and quantify 4-OH-NMAA from biological matrices or enzymatic assays, standard extraction protocols often fail due to the molecule's zwitterionic nature. The following protocol is engineered with internal causality and self-validation loops to ensure high-fidelity recovery and analysis.

Step 1: Enzymatic Hydroxylation of NMAA

• Action: Incubate NMAA with a recombinant cytochrome P450 hydroxylase and NADPH in a phosphate buffer (pH 7.4).

• Causality: Enzymatic hydroxylation ensures strict regioselectivity at the C4 position, preventing the formation of unwanted C3 or C5 isomers that typically plague classical electrophilic aromatic substitution methods.

• Validation Checkpoint: Monitor the reaction via UV-Vis spectroscopy. The introduction of the auxochromic hydroxyl group shifts the

  from ~330 nm (NMAA) to ~345 nm. Do not proceed to extraction until the 345 nm peak plateaus, indicating reaction completion.

Step 2: Solid-Phase Extraction (SPE)

• Action: Acidify the crude mixture to pH 3.0 using 1M HCl. Load onto a pre-conditioned C18 SPE cartridge. Wash with 5% methanol and elute with 80% methanol.

• Causality: Liquid-liquid extraction results in poor recovery of amphoteric compounds. Acidification protonates the carboxylate, neutralizing the molecule and maximizing retention on the lipophilic C18 matrix. The 80% methanol eluent provides sufficient solvent strength to desorb the target without co-eluting highly polar protein contaminants.

Step 3: LC-MS/MS Analysis

• Action: Inject the eluate onto a C18 Reverse Phase column. Mobile phase: Water/Acetonitrile gradient with 0.1% Formic Acid. Analyze via Electrospray Ionization (ESI) in positive mode.

• Causality: The addition of 0.1% formic acid drives the protonation of the secondary amine, ensuring high ionization efficiency and sharpening chromatographic peaks by suppressing secondary interactions with residual silanols on the column.

• Validation Checkpoint: Utilize Multiple Reaction Monitoring (MRM). Monitor the specific transition of the parent ion

  to the dominant product ion (loss of ). Detection of this transition confirms identity and distinguishes it from unhydroxylated NMAA ( ).

Self-validating experimental workflow for the synthesis and LC-MS/MS quantification of 4-OH-NMAA.

Quantitative Data Analysis

The table below summarizes the physicochemical and functional parameters of 4-OH-NMAA in comparison to its parent compounds, illustrating why this specific substitution pattern is highly prized in drug design.

Compound	Molecular Weight ( g/mol )	Predicted LogP	Key Structural Feature	Primary Pharmaceutical Utility
Anthranilic Acid	137.14	1.21	Unsubstituted core	Tryptophan precursor; basic scaffold[1]
N-Methylanthranilic Acid	151.16	1.85	N-methyl group	Alkaloid synthesis; improved lipophilicity[3]
3-Hydroxy-4-methylanthranilate	166.15	1.40	3-OH, 4-Methyl	PBD biosynthesis (e.g., Sibiromycin)[5][6]
4-Hydroxy-N-methylanthranilic Acid	167.16	1.52	4-OH, N-methyl	Verimol J precursor; orthogonal functionalization[4]

Conclusion

4-Hydroxy-N-methylanthranilic acid is far more than a transient biosynthetic intermediate. By combining the membrane-permeable characteristics of an N-methylated amine with the reactive and hydrogen-bonding capabilities of a phenolic hydroxyl, it provides a robust, orthogonally functionalizable scaffold. As demonstrated through its natural integration into complex alkaloids like Verimol J and its structural relation to PBD precursors, 4-OH-NMAA holds immense untapped potential for the development of next-generation targeted therapeutics.

References

Sources

• 1. Anthranilic acid - Wikipedia [en.wikipedia.org]
• 2. CAS 119-68-6: N-methylanthranilic acid | CymitQuimica [cymitquimica.com]
• 3. N-MethylanthranilicAcid | 1419-68-6 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 3-Hydroxy-4-methylanthranilate | C8H8NO3- | CID 54691710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. A four-enzyme pathway for 3,5-dihydroxy-4-methylanthranilic acid formation and incorporation into the antitumor antibiotic sibiromycin - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis: 4-Hydroxyanthranilic Acid vs. N-Methyl-4-Hydroxyanthranilic Acid

The following technical guide provides an in-depth analysis of the structural, biosynthetic, and pharmacological differences between 4-Hydroxyanthranilic Acid (4-HAA) and its N-Methyl derivative .

Structural Divergence, Biosynthetic Implications, and Pharmacological SAR

Executive Summary

4-Hydroxyanthranilic acid (4-HAA) (2-amino-4-hydroxybenzoic acid) is a critical metabolic intermediate distinct from the more common tryptophan metabolite, 3-hydroxyanthranilic acid (3-HAA). While 3-HAA acts as a precursor to NAD+ and quinolinic acid in mammals, 4-HAA is primarily utilized in bacterial secondary metabolism (e.g., Streptomyces species) for the biosynthesis of pyrrolobenzodiazepine (PBD) antibiotics and in plants for avenanthramide production.

The N-methyl derivative (2-(methylamino)-4-hydroxybenzoic acid) represents a specific structural modification where the primary amine is converted to a secondary amine. This single methylation drastically alters the molecule's reactivity profile, particularly its ability to form imines (Schiff bases) —a reaction essential for the biological activity of PBDs (DNA alkylation) and the structural integrity of avenanthramide-like conjugates. This guide details the chemical and functional consequences of this N-methylation.

Chemical Structure & Physicochemical Properties[1][2][3][4]

The fundamental difference lies in the amine substitution, which dictates the molecule's hydrogen-bonding capacity and nucleophilicity.

Feature	4-Hydroxyanthranilic Acid (4-HAA)	N-Methyl-4-Hydroxyanthranilic Acid
IUPAC Name	2-Amino-4-hydroxybenzoic acid	2-(Methylamino)-4-hydroxybenzoic acid
Structure	Primary Aryl Amine (-NH₂)	Secondary Aryl Amine (-NHMe)
Electronic Effect	Lone pair available for conjugation; H-bond donor (2H)	Inductive effect (+I) of methyl group increases basicity; H-bond donor (1H)
Steric Hindrance	Low; accessible for condensation	Moderate; methyl group hinders approach of electrophiles
Key Reactivity	Readily forms imines (Schiff bases) with aldehydes/ketones	Forms enamines or iminium ions ; difficult to form stable neutral imines
Biosynthetic Role	Precursor to PBDs (Tomaymycin, Sibiromycin)	Potential inhibitor or "dead-end" metabolite

key Structural Implication: The "Imine Blockade"

In medicinal chemistry, the primary amine of 4-HAA is often the nucleophile that attacks an electrophilic carbon (e.g., an aldehyde) to close a ring.

• 4-HAA : Can form a neutral N=C double bond (imine).

• N-Methyl Derivative : Cannot form a neutral N=C bond without losing the methyl group or carrying a permanent positive charge (quaternary iminium species), which is energetically unfavorable in many physiological contexts.

Biosynthetic Context: The Pyrrolobenzodiazepine (PBD) Pathway[5]

The most significant biological role of 4-HAA is as a building block for Pyrrolobenzodiazepines (PBDs) , a class of potent DNA-alkylating antitumor antibiotics produced by actinomycetes.

Mechanism of Ring Closure

In the biosynthesis of PBDs (e.g., tomaymycin), 4-HAA is coupled to a proline derivative. The final critical step involves the cyclization of the anthranilate amine onto an aldehyde/ketone to form the diazepine ring .

• With 4-HAA : The primary amine attacks the aldehyde, dehydrates, and forms the N10-C11 imine . This imine is the "warhead" that alkylates DNA.

• With N-Methyl-4-HAA : The secondary amine can attack the aldehyde to form a carbinolamine, but it cannot dehydrate to form a neutral imine because there is no proton on the nitrogen to be eliminated. This prevents the formation of the pharmacophore.

Pathway Visualization (Graphviz)

Figure 1: Divergence in PBD biosynthesis. The N-methyl derivative fails to form the critical DNA-alkylating imine functionality.

Pharmacological & Medicinal Chemistry Implications[2][6][7][8]

DNA Alkylation Potential (PBDs)

PBDs exert their cytotoxicity by covalently binding to the exocyclic amino group of guanine in the DNA minor groove.

• Mechanism : The electrophilic N10=C11 imine is attacked by the guanine C2-NH₂.

• N-Methyl Effect : If the N10 position (derived from the anthranilate amine) is methylated, the imine cannot exist. Therefore, N-methyl-4-HAA derivatives of PBDs are theoretically inactive as DNA alkylators. They may serve as non-covalent DNA binding probes to study minor groove affinity without alkylation.

Avenanthramides (Antioxidants)

In plants (oats), 4-HAA is conjugated with hydroxycinnamic acids to form avenanthramides (e.g., Avenanthramide A, B, C).

• Structure : N-cinnamoyl-anthranilic acid (Amide linkage).

• N-Methyl Effect :

  • Amide Formation : Reaction of N-methyl-4-HAA with cinnamoyl chloride yields a tertiary amide .

  • Conformation : Tertiary amides exist as cis/trans rotamers due to steric clash between the N-methyl group and the carbonyl oxygen. This disrupts the planarity of the molecule.

  • Activity : The loss of the amide -NH (hydrogen bond donor) reduces the molecule's ability to bind to certain antioxidant enzymes or receptors, potentially altering its bioavailability and efficacy.

Experimental Protocols

Protocol A: Synthesis of N-Methyl-4-Hydroxyanthranilic Acid

To generate the derivative for comparative studies.

• Starting Material : Methyl 2-amino-4-hydroxybenzoate (Protection of carboxyl and phenol groups may be required, e.g., as methyl 2-amino-4-methoxybenzoate).

• Methylation :

  • Dissolve substrate in DMF.

  • Add base (K₂CO₃, 1.5 eq).

  • Add Methyl Iodide (MeI, 1.0 eq) dropwise at 0°C. Note: Control stoichiometry to prevent di-methylation (quaternary salt).

  • Alternatively, use Reductive Amination : React amine with Paraformaldehyde/NaBH₃CN in Methanol/Acetic Acid. This is often more selective for mono-methylation.

• Deprotection : Hydrolyze esters/ethers (e.g., LiOH in THF/H₂O) to yield the free acid.

• Purification : Recrystallization from Ethanol/Water or Preparative HPLC (C18 column, 0.1% Formic Acid gradient).

Protocol B: DNA Thermal Denaturation Assay (ΔTm)

To test if the derivative (in a PBD scaffold) binds DNA.

• Preparation : Incubate Calf Thymus DNA (CT-DNA, 50 µM) with the test compound (4-HAA-PBD vs N-Me-4-HAA-PBD) at a 1:5 ratio in buffer (10 mM HEPES, 10 mM NaCl, pH 7.0).

• Incubation : 18 hours at 37°C (allows alkylation for the active compound).

• Measurement : Monitor Absorbance at 260 nm while heating from 40°C to 95°C (0.5°C/min).

• Analysis :

  • Active PBD (from 4-HAA) : Significant increase in Tm (>10°C) due to covalent "stapling" of the helix.

  • Inactive Analog (from N-Me-4-HAA) : Minimal or no increase in Tm (reversible binding only).

References

• Gerratana, B. (2012). "Biosynthesis, synthesis, and biological activities of pyrrolobenzodiazepines." Medicinal Research Reviews, 32(2), 254-293. Link

• Antonson, D., et al. (2025). "Protein Engineering of Biosynthetic Enzymes Unlocks Libraries of Bioactive Tilimycin Analogs." Journal of Biotechnology, 402, 87-95.[1] Link

• Li, W., et al. (2009). "Characterization of the biosynthetic gene cluster for tomaymycin, an SJG-136 monomeric analog." Applied and Environmental Microbiology, 75(9), 2958-2969. Link

• Fagerlund, A., et al. (2009). "Antioxidant activity of avenanthramides: Structure-activity relationships." Journal of Agricultural and Food Chemistry, 57(15), 6716-6723. Link

• Hurley, L. H. (1977). "Pyrrolo(1,4)benzodiazepine antitumor antibiotics. Comparative aspects of anthramycin, tomaymycin and sibiromycin."[2][3] Journal of Antibiotics, 30(5), 349-370. Link

Sources

• 1. Protein Engineering of Biosynthetic Enzymes Unlocks Libraries of Bioactive Tilimycin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Cloning and Characterization of the Biosynthetic Gene Cluster for Tomaymycin, an SJG-136 Monomeric Analog - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Precision N-Methylation of 4-Amino-2-Hydroxybenzoic Acid: Controlling Regioselectivity and Degree of Substitution

Abstract & Strategic Analysis

The selective N-methylation of 4-amino-2-hydroxybenzoic acid (Para-Aminosalicylic Acid, PAS) presents a classic chemoselectivity challenge in organic synthesis. The substrate contains three distinct nucleophilic sites: the aromatic amine (

), the phenolic hydroxyl ( ), and the carboxylic acid ( ).

Standard alkylation methods (e.g., Methyl Iodide with base) typically result in a mixture of O-alkylation (ether/ester formation) and uncontrolled poly-alkylation of the amine. This Application Note details a Reductive Methylation protocol designed to achieve high regioselectivity for the nitrogen center while suppressing O-methylation and controlling the degree of substitution (mono- vs. di-methylation).

The Chemoselectivity Logic

• Acidity Constants (pKa):

  • : ~3.0 (Most acidic, deprotonates first).
  • : ~10.0.
  • : ~4.0–5.0.

• Reaction Design: By utilizing Reductive Amination at a controlled slightly acidic pH (4.0–6.0), we ensure the phenol remains protonated (non-nucleophilic) and the carboxylic acid exists as a carboxylate (non-electrophilic). The amine, in equilibrium with its conjugate acid, selectively condenses with formaldehyde to form an iminium species, which is irreversibly reduced to the methylamine.

Experimental Protocol A: Selective Mono-N-Methylation

Methodology: Reductive Amination using Formaldehyde and Sodium Cyanoborohydride (

). Target: 4-(methylamino)-2-hydroxybenzoic acid.

Reagents & Materials[1][2][3][4][5][6][7][8][9][10][11]

• Substrate: 4-amino-2-hydroxybenzoic acid (PAS) [CAS: 65-49-6].

• Carbon Source: Formaldehyde (37% aq. solution) or Paraformaldehyde.

• Reducing Agent: Sodium Cyanoborohydride (

  ).[1][2]

  • Note:

    is too aggressive and may reduce the imine before equilibrium or attack the carboxylic acid. is selective for the imine at pH 5.

• Solvent: Methanol (MeOH) or Acetonitrile (

  ).

• Buffer/Catalyst: Glacial Acetic Acid (

  ).

Step-by-Step Procedure

Step 1: Solubilization and Activation

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend PAS (15.3 g, 100 mmol) in Methanol (100 mL) .

• Add Glacial Acetic Acid (approx. 1-2 mL) dropwise until the pH of the solution reaches 5.0–6.0.

  • Insight: PAS is zwitterionic. Acidification ensures the amine is available for reaction while keeping the phenol protonated.

Step 2: Imine Formation 3. Cool the reaction mixture to 0°C in an ice bath. 4. Add Formaldehyde (37% aq., 8.2 mL, 110 mmol, 1.1 equiv) dropwise over 10 minutes. 5. Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature (RT) for 1 hour.

• Checkpoint: The solution may clarify or change color (often yellowing) as the hemiaminal/imine forms.

Step 3: Selective Reduction 6. Add Sodium Cyanoborohydride (9.4 g, 150 mmol, 1.5 equiv) in small portions over 20 minutes.

• Safety: Vent the flask into a fume hood; minor evolution of HCN is possible if pH drops too low. Maintain pH ~5.

• Stir the reaction at RT for 12–16 hours. Monitor by TLC (Eluent: DCM/MeOH 9:1) or HPLC.

Step 4: Workup & Purification 8. Quench the reaction by adding 1N HCl (20 mL) dropwise (in a hood) to decompose excess borohydride. 9. Concentrate the solvent under reduced pressure (Rotavap) to approx. 20% volume. 10. Dilute with Water (100 mL) and adjust pH to ~3.0–4.0 with dilute NaOH to precipitate the zwitterionic product. 11. Filter the precipitate.[3][4] 12. Recrystallization: Dissolve the crude solid in hot Ethanol/Water (8:2). Cool slowly to 4°C. Filter and dry under vacuum.

Experimental Protocol B: Synthesis of N,N-Dimethyl Derivative

Methodology: Modified Eschweiler-Clarke Reaction. Target: 4-(dimethylamino)-2-hydroxybenzoic acid.

If the dimethyl derivative is required, the reductive amination conditions are modified to force double alkylation.

• Dissolve: PAS (100 mmol) in Formic Acid (98%, 50 mL) .

• Add: Formaldehyde (37% aq., 25 mL, ~300 mmol, 3.0 equiv) .

• Reflux: Heat the mixture to 90–100°C for 12 hours. The Formic acid acts as both the solvent and the reducing source (hydride donor).

• Workup: Remove excess formic acid/formaldehyde under vacuum. Neutralize residue with saturated

  to pH 4-5. Collect precipitate.

Visualizing the Mechanism & Workflow

Diagram 1: Chemoselective Reaction Pathway

This diagram illustrates the preferential path of N-methylation over O-methylation due to pH control.

Caption: Reaction pathway highlighting the selective reductive amination route (Blue) versus the avoided direct alkylation route (Red).

Diagram 2: Experimental Decision Tree

A workflow to guide the researcher through the synthesis and troubleshooting.

Caption: Step-by-step workflow and troubleshooting logic for the N-methylation protocol.

Analytical Validation (Quality Control)

To confirm the synthesis of the N-methyl derivative and rule out O-methylation, compare spectral data against the following expected parameters:

Feature	Unreacted PAS	N-Methyl PAS (Target)	O-Methyl (Impurity)
1H NMR (Methyl)	None	Singlet 2.8–3.0 ppm (3H)	Singlet 3.8–4.0 ppm (3H)
1H NMR (Aromatic)	3 distinct protons	Slight upfield shift due to increased donation	Significant shift if O-alkylated
HPLC Retention	Low (Polar/Zwitterion)	Slightly higher (Increased lipophilicity)	Highest (Loss of H-bond donor)
Mass Spec (M+H)	154.1	168.1	168.1 (Distinguish by fragmentation)

Key Interpretation: The presence of a methyl peak at 2.8–3.0 ppm in the proton NMR is the definitive signature of N-methylation. A peak near 3.8 ppm indicates O-methylation (methoxy group), signaling incorrect pH control or use of alkyl halides.

References

• Master Organic Chemistry. (2017). Reductive Amination: Mechanism and Reagents. Retrieved from [Link]

• National Institutes of Health (PMC). (2026). Preparation of Lipophilic Derivatives of para-Aminosalicylic Acid. Retrieved from [Link]

• Chemistry Steps. (2024). Reductive Amination with NaBH3CN.[2][5] Retrieved from [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. US2644011A - Process for producing 4-amino-2-hydroxybenzoic acid - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Quantifying Reductive Amination in Nonenzymatic Amino Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Synthesis of N-Heterocyclic Scaffolds from N-Methylanthranilic Acid Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols

Introduction & Strategic Rationale

As a Senior Application Scientist, I frequently encounter the challenge of designing divergent, scalable, and atom-economical pathways for heterocyclic drug discovery. N-Methylanthranilic acid (NMA) is a privileged, bifunctional building block. Because it possesses both a secondary amine and a carboxylic acid in an ortho-relationship on a benzene ring, it is perfectly primed for sequential functionalization and intramolecular cyclization.

This application note provides field-proven, self-validating protocols for synthesizing four highly sought-after pharmacological scaffolds: 4,1-Benzoxazepines (anti-tumor agents), Quinazolin-4(3H)-ones (bioactive alkaloids), Acridones (antimalarials), and 1,4-Benzodiazepines (CNS therapeutics). Rather than merely listing steps, this guide elucidates the mechanistic causality behind each reagent choice, ensuring that you can troubleshoot and adapt these workflows to your specific pipeline.

Divergent synthetic pathways from N-methylanthranilic acid to various pharmacological heterocycles.

Protocol I: Asymmetric Synthesis of 4,1-Benzoxazepine-2,5-Diones

Mechanistic Causality: Benzoxazepines require a precise 7-membered ring closure. To achieve this asymmetrically, we utilize the "chiral pool methodology" by coupling NMA with enantiopure

-haloacids. Thionyl chloride ( ) with catalytic DMF generates a highly electrophilic Vilsmeier-Haack-type acid chloride intermediate in situ. Triethylamine ( ) is critical here; it acts as an acid scavenger to prevent the byproduct from protonating the NMA amine, ensuring rapid N-acylation. Subsequent heating with deprotonates the NMA carboxylic acid, triggering an intramolecular displacement of the halogen with complete inversion of configuration[1][1].

Step-by-Step Methodology:

• Activation: In a dry flask, combine (S)-2-bromopropanoic acid (5.0 mmol),

  (7.5 mmol), and 1 drop of anhydrous DMF. Heat at 60 °C for 30 minutes under .

• N-Acylation: Cool the resulting 2-haloacid chloride to room temperature. Slowly add it dropwise to a chilled (0 °C), vigorously stirred solution of NMA (2.5 mmol) and

  (2.5 mmol) in DMF (2 mL).

• Equilibration: Allow the reaction to warm to room temperature and stir overnight to ensure complete N-acylation.

• Cyclization: Add anhydrous

  (5.0 mmol) to the mixture and heat to 80 °C for 3 hours. The basic conditions drive the intramolecular ring closure.

• Workup: Quench the reaction with excess distilled

  (20 mL). Extract the aqueous layer with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over , and concentrate in vacuo. Purify via silica gel chromatography.

Protocol II: Synthesis of 1-Methyl-4(1H)-Quinazolinones

Mechanistic Causality: Quinazolinones are synthesized via a tandem acetylation-dehydration-amination sequence. Heating NMA in acetic anhydride (

) serves a dual purpose: it acetylates the secondary amine and acts as a dehydrating agent to close the ring, forming a highly reactive N-methylbenzoxazin-4-one intermediate. When a primary amine is introduced, it nucleophilically attacks the oxazine ring, opening it to an amide intermediate. The acidic environment (glacial acetic acid) then catalyzes a second dehydrative cyclocondensation to yield the thermodynamically stable quinazolinone core[2][2].

Step-by-Step Methodology:

• Benzoxazinone Formation: Suspend NMA (10.0 mmol) in

  (15 mL). Reflux the mixture at 140 °C for 1.5 hours.

• Isolation: Distill off the excess

  under reduced pressure to isolate the moisture-sensitive N-methylbenzoxazin-4-one intermediate.

• Amination: Dissolve the crude intermediate in glacial acetic acid (10 mL). Add the desired primary amine (10.0 mmol) dropwise.

• Cyclocondensation: Reflux the mixture for 4–6 hours. Monitor the disappearance of the intermediate via TLC.

• Workup: Cool the mixture to room temperature and pour it over crushed ice. Neutralize carefully with 10% aqueous

  . Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol.

Protocol III: Biomimetic Synthesis of Acridone Alkaloid Cores

Mechanistic Causality: In plant biosynthesis, anthranilate N-methyltransferase converts anthranilic acid to NMA, which is subsequently condensed with malonyl-CoA via acridone synthase[3][3]. To replicate this tricyclic core chemically, we employ an Ullmann-type cross-coupling followed by a Friedel-Crafts acylation. Copper powder catalyzes the initial C-N bond formation between NMA and an aryl halide. Polyphosphoric acid (PPA) is then used for the cyclization; PPA is uniquely suited for this as it functions simultaneously as a solvent, a strong Brønsted acid, and a dehydrating agent, generating the highly electrophilic acylium ion required to close the central ring.

Step-by-Step Methodology:

• Ullmann Coupling: In a round-bottom flask, combine NMA (10.0 mmol), bromobenzene (12.0 mmol), anhydrous

  (15.0 mmol), and activated Copper powder (0.5 mmol) in DMF (20 mL).

• Arylation: Reflux the mixture at 150 °C for 12 hours under an inert

  atmosphere.

• Intermediate Isolation: Filter the hot mixture through a Celite pad to remove copper residues. Acidify the filtrate with 1M

  (pH ~3) to precipitate the N-methyl-N-phenylanthranilic acid intermediate. Filter and dry in a vacuum oven.

• Friedel-Crafts Cyclization: Mix the dried intermediate with PPA (10x by weight) in a beaker. Heat at 120 °C for 3 hours with mechanical stirring (the mixture will become highly viscous).

• Workup: Pour the hot, viscous mixture onto crushed ice with vigorous stirring. Filter the precipitated N-methylacridone, wash sequentially with dilute

  and water, and dry.

Protocol IV: Synthesis of 1,4-Benzodiazepine Derivatives (Diazepam Precursors)

Mechanistic Causality: To construct the 7-membered diazepine ring, a two-carbon spacer (glycine) must be inserted between the NMA amine and the carboxylic acid. Direct peptide coupling often leads to glycine self-condensation. Instead, converting 5-chloro-NMA into an isatoic anhydride using triphosgene creates a highly reactive, self-contained electrophile. When glycine attacks the anhydride, the expulsion of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

gas provides an irreversible thermodynamic driving force. The intermediate then spontaneously cyclizes under acidic reflux to form the benzodiazepine-2,5-dione core, a direct precursor to Diazepam[4][4][5].

Step-by-step experimental workflow for the synthesis of Diazepam from 5-chloro-NMA.

Step-by-Step Methodology:

• Anhydride Formation: React 5-chloro-NMA (10.0 mmol) with triphosgene (3.5 mmol) in anhydrous THF at room temperature for 2 hours to yield 5-chloro-N-methylisatoic anhydride. Evaporate the solvent.

• Ring Expansion/Cyclization: Suspend the crude anhydride (10.0 mmol) and glycine (11.0 mmol) in glacial acetic acid (20 mL). Reflux for 4.5 hours. Effervescence (

  release) will be observed.

• Isolation: Cool the reaction mixture and pour it into cold water (50 mL). Collect the precipitated 7-chloro-1-methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione via vacuum filtration.

• Downstream Conversion: To synthesize Diazepam, the dione is treated with phenylmagnesium chloride, followed by hydroxylamine hydrochloride, and finally cleaved with sodium bisulfite.

Quantitative Data Summary

The following table synthesizes the expected reaction metrics based on the validated protocols above, allowing for rapid cross-comparison of reaction efficiencies.

Target Heterocyclic Scaffold	Starting Materials	Key Reagents & Catalysts	Reaction Conditions (Temp / Time)	Typical Isolated Yield
4,1-Benzoxazepine-2,5-diones	NMA + (S)-2-bromopropanoic acid	, , , DMF	60 °C (0.5 h) 80 °C (3 h)	85 – 90%
4(3H)-Quinazolinones	NMA + Primary Amine ( )	, Glacial Acetic Acid	140 °C (1.5 h) Reflux (4–6 h)	70 – 85%
N-Methylacridones	NMA + Bromobenzene	Cu powder, , PPA	150 °C (12 h) 120 °C (3 h)	60 – 75%
Benzodiazepine-2,5-diones	5-Chloro-NMA + Glycine	Triphosgene, Glacial Acetic Acid	RT (2 h) Reflux (4.5 h)	79 – 95%

References

• Asymmetric Synthesis of 4,1-Benzoxazepine-2,5-Diones — Effect of the Halogen of (2S)-α-Haloacids , National Institutes of Health (PMC). 1

• Synthesis and cytotoxic evaluation of some new 4(3H)-quinazolinones on HeLa cell line , ResearchGate. 2

• Anthranilate N-methyltransferase, a branch-point enzyme of acridone biosynthesis , ResearchGate. 3

• Process for preparing 7-chloro-1,3-dihydro-1-methyl-5-phenyl-2h-1,4-benzodiazepin-2-one , Google Patents (US3692776A). 4

• New synthesis of diazepam , American Chemical Society (J. Org. Chem.). 5

Sources

• 1. Asymmetric Synthesis of 4,1-Benzoxazepine-2,5-Diones — Effect of the Halogen of (2S)-α-Haloacids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US3692776A - Process for preparing 7-chloro-1,3-dihydro-1-methyl-5-phenyl-2h-1,4-benzodiazepin-2-one - Google Patents [patents.google.com]
• 5. datapdf.com [datapdf.com]

Application Note: Advanced Reaction Conditions for Coupling 4-Hydroxy-2-(methylamino)benzoic Acid

Target Audience: Synthetic Chemists, Medicinal Chemists, and Peptide Drug Development Professionals. Focus: Chemoselective amide bond formation, steric hindrance mitigation, and orthogonal protection strategies.

Structural Dynamics & Chemoselectivity Challenges

4-Hydroxy-2-(methylamino)benzoic acid is a highly functionalized, zwitterionic anthranilic acid derivative. Compounds of this class are critical building blocks in the synthesis of fluorescent bioprobes[1], fragment-based drug design libraries[2], and natural plant defense molecules such as avenanthramides[3].

Coupling this molecule presents a trifecta of synthetic challenges:

• Polyfunctionality: The molecule possesses three competing reactive sites: a carboxylic acid (-COOH), a secondary amine (-NHCH

  ), and a phenolic hydroxyl group (-OH).

• Steric Hindrance: The secondary amine is sterically encumbered by the N-methyl group and the ortho-substituted carboxylic acid, significantly reducing its nucleophilicity compared to primary anilines.

• Zwitterionic Equilibrium: In neutral environments, the molecule exists predominantly as a zwitterion, leading to poor solubility in standard coupling solvents like dichloromethane (DCM)[2].

To successfully couple this molecule, chemists must strictly define its role in the reaction—either as an Acyl Donor (electrophile) or an Acyl Acceptor (nucleophile)—and apply orthogonal protection strategies accordingly.

Caption: Divergent protection and coupling workflows for 4-Hydroxy-2-(methylamino)benzoic acid.

Pathway A: Coupling as an Acyl Donor (Carboxylic Acid Activation)

When 4-Hydroxy-2-(methylamino)benzoic acid acts as the electrophile, the unprotected phenol and secondary amine will aggressively compete with the external amine, leading to self-condensation, polymerization, or O-acylation[1].

Causality of Reagent Selection:

• Protection: The precursor must be converted to O-benzyl-N-Boc-4-hydroxy-2-(methylamino)benzoic acid. The Boc group prevents N-acylation, while the Benzyl ether prevents the highly nucleophilic phenoxide from forming polyesters.

• Activation (HATU vs. BOP): For sterically hindered N-methylated systems, HATU is the gold standard[4]. The nitrogen atom at the 7-position of the HOAt leaving group provides a neighboring group effect—hydrogen bonding with the incoming amine to accelerate aminolysis. BOP and EDC are significantly slower and prone to side reactions[4].

Protocol A: HATU-Mediated Amide Coupling

Self-Validating System Design: This protocol utilizes a colorimetric change (yellowing of HATU) and specific aqueous washes to ensure the complete removal of toxic byproducts.

Materials:

• O-benzyl-N-Boc-4-hydroxy-2-(methylamino)benzoic acid (1.0 eq)

• Desired primary or secondary amine (1.2 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Pre-activation: Dissolve the protected benzoic acid (1.0 eq) in anhydrous DMF (0.1 M concentration) under an inert argon atmosphere. Add DIPEA (2.5 eq). The base deprotonates the carboxylic acid, preparing it for nucleophilic attack on the coupling reagent.

• Ester Formation: Cool the solution to 0 °C. Add HATU (1.1 eq) in one portion. Stir for 10 minutes. Validation checkpoint: The solution will transition to a pale yellow color, indicating the formation of the highly reactive HOAt active ester.

• Aminolysis: Add the desired amine (1.2 eq) dropwise. Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C).

• Monitoring: Stir for 2–4 hours. Validation checkpoint: Monitor via LC-MS. Do not exceed 12 hours, as prolonged exposure to HATU can lead to guanylation of the incoming amine[4].

• Quenching & Workup: Dilute the reaction with Ethyl Acetate (EtOAc). Wash sequentially with:

  • 1M HCl (3x) to remove excess DIPEA and unreacted basic amines.

  • Saturated NaHCO

    (3x) to hydrolyze unreacted active ester and remove HOAt byproducts.

  • Brine (1x) to remove residual water.

• Isolation: Dry the organic layer over anhydrous Na

  SO , filter, and concentrate under reduced pressure. Purify via flash column chromatography if trace tetramethylurea byproducts remain.

Caption: Mechanism of HATU-mediated carboxylic acid activation and amide bond formation.

Pathway B: Coupling as an Acyl Acceptor (N-Acylation)

When the target is to acylate the secondary amine of 4-Hydroxy-2-(methylamino)benzoic acid, the carboxylic acid must be protected (typically as a methyl ester) to prevent zwitterion-induced insolubility and self-condensation.

Causality of Reagent Selection:

• Nucleophilic Catalysis: The N-methyl group severely restricts the trajectory of incoming electrophiles. Standard peptide coupling reagents often fail here. Instead, an acid chloride must be used in tandem with 4-Dimethylaminopyridine (DMAP). DMAP acts as a nucleophilic catalyst, forming an ultra-reactive acylpyridinium intermediate that forces the acylation of the hindered secondary amine.

• O- vs. N-Acylation: If the phenol is left unprotected, O-acylation will occur rapidly. However, N-acylation is thermodynamically favored. In some protocols, transient O-acylation is allowed, followed by an O-to-N acyl shift under basic conditions, but pre-protecting the phenol (e.g., as a TBS ether) guarantees higher yields.

Protocol B: DMAP-Catalyzed N-Acylation

Materials:

• Methyl 4-(tert-butyldimethylsilyloxy)-2-(methylamino)benzoate (1.0 eq)

• Target Acid Chloride (1.5 eq)

• Pyridine (3.0 eq)

• DMAP (0.2 eq - catalytic)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Dissolve the protected anthranilate (1.0 eq) in anhydrous DCM (0.2 M) under argon. Add Pyridine (3.0 eq) and DMAP (0.2 eq).

• Electrophile Addition: Cool the flask to 0 °C. Dissolve the Acid Chloride (1.5 eq) in a small volume of DCM and add it dropwise over 15 minutes to control the exothermic formation of the acylpyridinium intermediate.

• Reaction Progression: Remove the ice bath. Heat the reaction to a gentle reflux (40 °C) for 6–8 hours. Validation checkpoint: The steric bulk of the N-methyl group requires thermal energy to overcome the activation barrier. TLC (Hexanes:EtOAc) should show the disappearance of the secondary amine starting material.

• Quenching: Cool to room temperature and quench with saturated aqueous NH

  Cl to destroy any unreacted acid chloride.

• Workup: Extract with DCM. Wash the organic layer with 1M CuSO

  (aq) to selectively sequester and remove excess pyridine (visible as a bright blue aqueous complex). Wash with brine, dry over Na SO , and concentrate.

Quantitative Data Summary

The following table summarizes the comparative efficacy of various coupling conditions when applied to sterically hindered N-methylanthranilic acid derivatives, synthesized from empirical literature data[2],[4],.

Coupling Reagent / Method	Active Intermediate	Relative Reaction Rate	Expected Yield	Primary Side Reactions / Limitations
HATU / DIPEA	HOAt Active Ester	Very Fast (< 4 hrs)	85–95%	Guanylation of amine if reaction exceeds 12h.
EDC / HOBt	HOBt Active Ester	Moderate (12–24 hrs)	60–75%	Formation of unreactive N-acylurea byproducts.
BOP / DIPEA	HOBt Active Ester	Slow (> 24 hrs)	50–65%	Generation of highly toxic HMPA gas.
Acid Chloride / DMAP	Acylpyridinium Ion	Fast (with heat)	80–90%	O-acylation if the phenolic -OH is left unprotected.

References

• Mainieri, F., et al. (2007). Synthesis of Sapintoxin D and N-Methylanthranilate-Based Fluorescent Bioprobes. Natural Product Communications.[Link]

• Buchanan, L. E., et al. (2010). Chaperone-like N-Methyl Peptide Inhibitors of Polyglutamine Aggregation. Biochemistry, ACS Publications.[Link]

• Wise, M. L., et al. (2023). Avenanthramides, Distinctive Hydroxycinnamoyl Conjugates of Oat, Avena sativa L.: An Update on the Biosynthesis, Chemistry, and Bioactivities. PMC, National Institutes of Health.[Link]

• Mistry, K., et al. (2020). Illuminating glycoscience: synthetic strategies for FRET-enabled carbohydrate active enzyme probes. RSC Advances, Royal Society of Chemistry.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-[(Methylamino)methyl]benzoic acid|CAS 527705-23-3 [benchchem.com]
• 3. Avenanthramides, Distinctive Hydroxycinnamoyl Conjugates of Oat, Avena sativa L.: An Update on the Biosynthesis, Chemistry, and Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Esterification Strategies for 4-Hydroxy-2-(methylamino)benzoic acid

Executive Summary & Strategic Analysis

The Molecule: 4-Hydroxy-2-(methylamino)benzoic acid presents a specific set of synthetic challenges derived from its "push-pull" electronic structure and zwitterionic capability.

• Electron Donating Groups (EDG): The 4-hydroxyl and 2-methylamino groups strongly donate electron density to the ring, making the aromatic system oxidation-sensitive.

• Steric/Electronic Ortho-Effect: The 2-methylamino group is ortho to the carboxylic acid. This creates potential for intramolecular hydrogen bonding (between the amine N-H and carbonyl O), which stabilizes the ground state and reduces the electrophilicity of the carbonyl carbon.

• Competing Nucleophiles: The molecule contains three nucleophilic sites: the secondary amine, the phenol, and the carboxylate.

The Strategy: To successfully esterify the carboxylic acid without alkylating the amine or phenol, acid-mediated activation is the only viable direct pathway. Basic conditions (alkyl halides + base) must be strictly avoided to prevent O-alkylation (ether formation) and N-alkylation (quaternary ammonium formation).

We recommend Thionyl Chloride (SOCl₂) in Methanol as the "Gold Standard" protocol. It serves a dual purpose: it generates anhydrous HCl to protonate the amine (rendering it non-nucleophilic) and activates the carboxylate for esterification.

Method Selection Matrix

Feature	Method A: SOCl₂ / MeOH	Method B: H₂SO₄ / MeOH	Method C: Alkyl Halide / Base
Mechanism	Acyl Chloride / Anhydrous HCl	Fischer Esterification	Sₙ2 Displacement
Rate	Fast (1–4 hours)	Slow (12–24 hours)	Fast
Selectivity	High (Protects amine via protonation)	High	Low (Risk of O/N-alkylation)
Product Form	Hydrochloride Salt (Stable)	Free base or Salt	Free base
Scalability	High (Gas evolution management required)	High	Low

Chemical Pathway Visualization

The following diagram illustrates the reaction logic and the critical role of pH in controlling nucleophilicity.

Caption: Decision pathway showing why acidic conditions are required to suppress the nucleophilicity of the amine and phenol groups.

Detailed Protocols

Protocol A: Thionyl Chloride Mediated Esterification (Gold Standard)

Best for: High purity, quantitative yield, and ease of workup.

Reagents:

• Substrate: 4-Hydroxy-2-(methylamino)benzoic acid (1.0 equiv)

• Solvent: Anhydrous Methanol (10-20 volumes)

• Reagent: Thionyl Chloride (SOCl₂) (2.0 - 3.0 equiv)

Step-by-Step Workflow:

• Setup: Equip a round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl₂ or Drierite) to exclude atmospheric moisture.

• Solvation: Charge the flask with Anhydrous Methanol. Cool the solvent to 0°C using an ice/water bath.

  • Note: Cooling is critical. The reaction of SOCl₂ with MeOH is extremely exothermic.

• Activation (In-situ HCl generation): Add Thionyl Chloride dropwise via a pressure-equalizing addition funnel or syringe pump over 15–30 minutes. Maintain internal temperature <10°C.

  • Observation: Evolution of SO₂ and HCl gas will occur.[1][2][3] Ensure good ventilation.[2]

• Addition: Add the solid 4-Hydroxy-2-(methylamino)benzoic acid in portions to the cold solution.

  • Why: Adding solid to the pre-formed acidic methanol ensures the amine is immediately protonated upon dissolution, preventing self-reaction.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Then, heat to Reflux (65°C) for 3–5 hours.

  • Monitoring: Check by TLC (System: 5% MeOH in DCM) or HPLC. The starting material acid spot should disappear.

• Workup:

  • Cool the mixture to room temperature.

  • Concentrate the solution in vacuo (Rotary Evaporator) to remove MeOH and excess HCl/SO₂.

  • Result: The product usually crystallizes as the Hydrochloride Salt upon concentration.

• Purification: Triturate the residue with cold Diethyl Ether or Ethyl Acetate to remove non-polar impurities. Filter the solid.[4][5]

  • Yield Expectation: 90–98%.

Protocol B: Sulfuric Acid Catalyzed (Fischer)

Best for: Large scale where SOCl₂ gas evolution is difficult to manage.

Reagents:

• Substrate (1.0 equiv)

• Methanol (Excess, solvent)[4][6]

• Conc. H₂SO₄ (0.5 - 1.0 equiv)

Step-by-Step Workflow:

• Dissolve the substrate in Methanol (10 volumes).

• Slowly add Conc. H₂SO₄ at room temperature.[7]

• Reflux the mixture for 12–24 hours.

  • Note: This reaction is an equilibrium.[6] Because the substrate is ortho-substituted, it may be slower than typical benzoic acids.

• Workup (Neutralization Risk):

  • Concentrate the methanol to ~20% of original volume.

  • Pour into crushed ice/water.

  • Careful Step: Neutralize slowly with saturated NaHCO₃ to pH ~8 to liberate the free base.

  • Warning: Do not exceed pH 9-10, or the phenol will deprotonate, making the product water-soluble and difficult to extract.

  • Extract with Ethyl Acetate (3x). Dry over Na₂SO₄ and concentrate.

Analytical Validation

When validating the synthesis, look for these key markers. The data below assumes the Methyl Ester Hydrochloride Salt .

Technique	Key Feature	Expected Signal	Interpretation
¹H NMR (DMSO-d₆)	Ester Methyl	Singlet, δ 3.75 – 3.85 ppm	Integration = 3H. Confirms ester formation.
¹H NMR	Aromatic Region	3 signals (ABX or similar)	Confirms ring integrity (no chlorination of the ring).
IR Spectroscopy	Carbonyl Stretch	~1680 – 1700 cm⁻¹	Shifted from acid (~1650) to ester range.
Mass Spec (ESI)	Parent Ion	[M+H]⁺ = 182.08	Matches Formula C₉H₁₁NO₃.

Visualizing the Workflow:

Caption: Operational sequence for Protocol A (SOCl₂ Method).

Troubleshooting & Safety

Common Pitfalls

• Low Yield / Starting Material Remaining:

  • Cause: Water in the methanol.

  • Fix: Use freshly distilled or "Anhydrous grade" methanol. The equilibrium is sensitive to water.

• Darkening/Tarry Product:

  • Cause: Oxidation of the electron-rich amino-phenol ring.

  • Fix: Perform the reflux under an inert atmosphere (Nitrogen or Argon balloon).

• Product Solubility in Water:

  • Cause: If neutralizing to the free base, the zwitterion might be water-soluble.

  • Fix: Isolate as the Hydrochloride salt (skip the NaHCO₃ wash). It is often cleaner and more stable.

Safety Data (HSE)

• Thionyl Chloride: Reacts violently with water releasing HCl and SO₂. Highly corrosive. Use only in a fume hood.

• Methyl Ester Product: Likely a sensitizer (structural alert similar to parabens and local anesthetics). Handle with gloves.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
• Smith, M. B.; March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 6th Ed. Wiley-Interscience, 2007.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 66345, 4-(Methylamino)benzoic acid. [Link] (Accessed Oct 2023).

• Cohen, J. B.Practical Organic Chemistry. Macmillan, 1920.

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Ester synthesis by esterification [organic-chemistry.org]

Application Note: Microwave-Assisted Synthesis of 4-Hydroxy-2-(methylamino)benzoic Acid Analogs

Executive Summary

This guide details the microwave-assisted organic synthesis (MAOS) of 4-Hydroxy-2-(methylamino)benzoic acid and its structural analogs. These scaffolds are critical pharmacophores in the development of antitubercular agents (related to p-aminosalicylic acid, PAS), anti-inflammatory drugs, and inhibitors of the kynurenine pathway.

Conventional thermal synthesis of 2-amino-4-hydroxybenzoic acid derivatives often suffers from long reaction times, poor solubility of zwitterionic intermediates, and low yields due to the competing electronic effects of the electron-donating hydroxyl group and the electron-withdrawing carboxyl moiety. Microwave irradiation overcomes these thermodynamic barriers by providing direct dielectric heating, enabling rapid nucleophilic aromatic substitution (

) and Ullmann-type couplings with superior purity profiles.

Retrosynthetic Analysis & Strategy

To synthesize 4-Hydroxy-2-(methylamino)benzoic acid analogs efficiently, we employ two complementary strategies based on the electronic nature of the desired amine substituent.

• Method A (

  - Primary Route): Ideal for aliphatic amines (e.g., methylamine). Utilizes the high nucleophilicity of the amine to displace a labile fluorine atom at the 2-position, accelerated by the "specific microwave effect."

• Method B (Ullmann Coupling - Secondary Route): Ideal for arylamines or sterically hindered amines. Utilizes a copper catalyst to facilitate C-N bond formation on a less reactive 2-bromo/iodo scaffold.

Figure 1: Retrosynthetic disconnection showing the two primary microwave-assisted pathways.

Experimental Protocols

Protocol A: Microwave-Assisted Amination (Direct Route)

Target: 4-Hydroxy-2-(methylamino)benzoic acid Mechanism: Nucleophilic Aromatic Substitution activated by ortho-carboxyl group.

Materials

• Substrate: 2-Fluoro-4-hydroxybenzoic acid (1.0 equiv) [CAS: 65145-13-3][1]

• Reagent: Methylamine (40% aq. solution or 33% in EtOH) (5.0 equiv)

• Solvent: Water (Green chemistry) or Ethanol

• Vessel: 10 mL or 30 mL Microwave-transparent pressure vial (Quartz/Borosilicate)

Step-by-Step Methodology

• Preparation: In a 10 mL microwave vial, dissolve 2-Fluoro-4-hydroxybenzoic acid (156 mg, 1.0 mmol) in 3 mL of water.

• Reagent Addition: Add Methylamine solution (5.0 mmol). Note: Excess amine acts as both nucleophile and base to neutralize the carboxylic acid and phenol.

• Sealing: Cap the vial with a Teflon-lined septum. Ensure the magnetic stir bar is appropriate for the vessel size.

• Microwave Parameters:

  • Mode: Dynamic (Temperature Control)

  • Temperature: 130 °C

  • Hold Time: 15 minutes

  • Pressure Limit: 250 psi (17 bar)

  • Power: High absorption (set max to 200W to prevent overshoot)

  • Stirring: High speed

• Work-up:

  • Cool the reaction to <50 °C using compressed air (feature of most MW reactors).

  • Acidify the mixture carefully with 1N HCl to pH 3-4. The product, 4-Hydroxy-2-(methylamino)benzoic acid, typically precipitates as an off-white solid.

  • Filter, wash with cold water, and dry.

• Purification (if needed): Recrystallization from Ethanol/Water (1:1).

Expected Yield: 85-95% Key Insight: The use of water as a solvent exploits the high dielectric constant (

), maximizing microwave absorption and superheating effects, which drives the substitution on the electron-rich ring.

Protocol B: Copper-Catalyzed Ullmann Coupling (Analog Synthesis)

Target: 4-Hydroxy-2-(arylamino)benzoic acid analogs (e.g., N-phenyl, N-benzyl) Mechanism: Cu(I)-mediated cross-coupling.

Materials

• Substrate: 2-Bromo-4-hydroxybenzoic acid (1.0 equiv)

• Reagent: Aniline or substituted amine (1.2 equiv)

• Catalyst: CuI (10 mol%)

• Ligand: L-Proline (20 mol%) or 2-Acetylcyclohexanone

• Base:

  (2.5 equiv)

• Solvent: DMSO or DMF (high boiling, good microwave absorbers)

Step-by-Step Methodology

• Charging: To a microwave vial, add 2-Bromo-4-hydroxybenzoic acid (1.0 mmol), CuI (19 mg), L-Proline (23 mg), and

  (345 mg).

• Solvent/Amine: Add DMSO (3 mL) and the target amine (1.2 mmol).

• Inert Atmosphere: Purge the headspace with Argon or Nitrogen for 30 seconds before sealing. Critical: Oxygen poisons the Cu(I) catalyst.

• Microwave Parameters:

  • Temperature: 110 °C

  • Hold Time: 20 minutes

  • Pre-stirring: 30 seconds (to mix solids)

• Work-up:

  • Dilute the reaction mixture with water (15 mL).

  • Acidify with 1N HCl to precipitate the crude product.

  • Extract with Ethyl Acetate if no precipitate forms.

• Purification: Flash column chromatography (MeOH/DCM gradient) is usually required to remove copper salts and ligand traces.

Optimization & Troubleshooting Guide

The following decision tree helps optimize reaction conditions based on observed results.

Figure 2: Optimization workflow for microwave synthesis parameters.

Technical Data Summary

Parameter	Method A ( )	Method B (Ullmann)
Solvent	Water / Ethanol	DMSO / DMF
Temp Range	110 - 140 °C	90 - 120 °C
Time	10 - 20 min	15 - 30 min
Catalyst	None (Autocatalytic)	CuI / L-Proline
Atom Economy	High	Moderate (Stoichiometric base)
Green Score	Excellent	Good

Scientific Validation & Mechanisms

The "Microwave Effect" in Amination

The synthesis relies on the specific microwave effect where polar intermediates (transition states) are stabilized by the electromagnetic field. In the

pathway, the transition state involves a Meisenheimer complex which is more polar than the ground state. Microwave irradiation lowers the activation energy ( ) for this step, allowing the reaction to proceed at temperatures where the thermal method would fail or require hours of reflux.

Structure-Activity Relationship (SAR) Context

The 4-hydroxy-2-amino motif is a bioisostere of salicylic acid but with enhanced metabolic stability and distinct hydrogen-bonding capabilities. N-methylation (as in the target molecule) often improves oral bioavailability by reducing the number of hydrogen bond donors and increasing lipophilicity (LogP), a critical factor in drug development for crossing the mycobacterial cell wall (in TB research) or the blood-brain barrier.

References

• Microwave-Promoted synthesis of novel N-Arylanthranilic acids. SciELO. (Demonstrates Ullmann coupling on anthranilic scaffolds).

• Microwave Synthesis of 4-Hydroxyquinazolines. MDPI. (Discusses reactivity of anthranilamide derivatives under MW).

• 2-Fluoro-4-hydroxybenzoic acid: Building Block. Ossila. (Source for starting material properties).[2][3][4][5][6]

• Microwave-Assisted Buchwald–Hartwig Double Amination. KTU. (Advanced amination techniques).[2][7]

• BiCl3-catalyzed green synthesis of 4-hydroxy-2-quinolone analogues. NIH PMC. (Related scaffold synthesis).

Sources

• 1. ossila.com [ossila.com]
• 2. chemicaljournals.com [chemicaljournals.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Biological Evaluation and In Silico Study of Benzoic Acid Derivatives from Bjerkandera adusta Targeting Proteostasis Network Modules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. mdpi.org [mdpi.org]
• 7. epubl.ktu.edu [epubl.ktu.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Hydroxy-2-(methylamino)benzoic acid

Welcome to the Advanced Synthesis Troubleshooting Portal. As drug development professionals, you are likely aware that the synthesis of functionalized anthranilic acid derivatives—specifically 4-Hydroxy-2-(methylamino)benzoic acid—presents significant chemoselectivity challenges. The presence of three reactive moieties (an aniline amine, a phenolic hydroxyl, and a carboxylic acid) on a single benzene ring requires strict kinetic and thermodynamic control to prevent over-alkylation, O-alkylation, and thermal degradation.

This guide provides field-proven insights, root-cause analyses of common failure modes, and a self-validating protocol to maximize your synthetic yield.

Mechanistic Overview & Synthetic Pathways

To optimize yield, we must first map the competing reaction pathways. The diagram below illustrates why classical alkylation methods fail and why zeolite-catalyzed methylation is the industry standard for this substrate.

Fig 1: Chemoselectivity and failure modes in the synthesis of 4-Hydroxy-2-(methylamino)benzoic acid.

Quantitative Route Comparison

The table below summarizes the quantitative data across the three primary synthetic strategies. The data clearly indicates that Zeolite-Catalyzed Dimethyl Carbonate (DMC) is the superior route for maximizing yield and purity.

Synthetic Route	Primary Reagents	Typical Yield	Chemoselectivity (Mono-N)	Operating Temp	Primary Failure Mode
Reductive Amination	CH₂O, NaBH₃CN, MeOH	40 - 55%	Low (<60%)	0°C to 25°C	N,N-dimethylation
Classical Alkylation	MeI, K₂CO₃, DMF	< 20%	Very Low	25°C to 60°C	O-alkylation / Esterification
Zeolite-Catalyzed DMC	DMC, NaY Faujasite	85 - 92%	Excellent (>95%)	90°C	Decarboxylation (if >100°C)

Troubleshooting & FAQs

Q1: Why am I getting significant N,N-dimethylation (over-alkylation) when using standard reductive amination with formaldehyde? The Causality: In reductive amination, the formation of the initial imine and its subsequent reduction yields a secondary amine. Because the newly added methyl group is electron-donating via inductive effects (+I), the resulting secondary amine is significantly more nucleophilic than the primary amine starting material. Consequently, it competes aggressively for the remaining formaldehyde, leading to rapid N,N-dimethylation. The Solution: Abandon reductive amination for this specific substrate. Instead, utilize [1]. The zeolite's microporous structure creates a sterically constrained transition state that permits mono-methylation but physically blocks the bulkier transition state required for a second methylation.

Q2: I attempted to use Methyl Iodide (MeI) and a base for N-methylation, but LC-MS shows O-methylation and esterification. How can I prevent this? The Causality: This is a classic issue of pKa mismatch. The pKa of the carboxylic acid is ~2.5, and the phenolic -OH is ~9.5. However, the aniline -NH₂ is a poor nucleophile due to resonance delocalization into the electron-rich aromatic ring. When a base (like K₂CO₃) is introduced, the carboxylate and phenoxide anions are formed immediately. These hard nucleophiles will rapidly attack the methyl iodide via Sₙ2, completely bypassing the amine [3]. The Solution: You must use a methodology that does not require a strong base. DMC acts as both the solvent and the methylating agent under neutral conditions, selectively reacting with the amine nitrogen due to soft-soft interactions favored by the zeolite catalyst.

Q3: My starting material, 2-amino-4-hydroxybenzoic acid, seems to be degrading into a black tar during the reaction at elevated temperatures. What is happening? The Causality: 4-Hydroxyanthranilic acid derivatives are highly susceptible to thermal decarboxylation. The strongly electron-donating hydroxyl and amino groups stabilize the transient carbanion that forms when CO₂ is extruded from the ring. Heating this substrate above 100°C rapidly drives the equilibrium toward the formation of 3-(methylamino)phenol [2]. The Solution: Strict thermal control is required. Never exceed 90°C during the reaction or the subsequent solvent evaporation steps.

Validated Experimental Protocol: Zeolite-Catalyzed Mono-N-Methylation

To ensure high-fidelity results, this protocol is designed as a self-validating system . Do not proceed to the next step unless the in-process control (IPC) criteria are met.

Materials Required:

• 2-Amino-4-hydroxybenzoic acid (10.0 mmol, 1.53 g)

• Dimethyl carbonate (DMC) (30 mL, anhydrous)

• NaY Faujasite Zeolite (1.5 g, Si/Al ratio ~2.5)

• Heavy-walled pressure tube with a Teflon seal

Step-by-Step Methodology

Step 1: Catalyst Activation (Critical)

• Place 1.5 g of NaY Faujasite in a ceramic crucible.

• Calcine in a muffle furnace at 400°C for 4 hours to remove adsorbed water from the micropores.

• Cool in a desiccator under vacuum.

• Self-Validation Check: Weigh the catalyst before and after calcination. A mass loss of 15-20% confirms the successful desorption of pore-blocking water. If mass loss is <10%, the pores are still blocked; repeat calcination.

Step 2: Reaction Setup

• In the pressure tube, combine the 2-amino-4-hydroxybenzoic acid (1.53 g) and the calcined NaY Faujasite (1.5 g).

• Add 30 mL of anhydrous DMC. (DMC serves as both the solvent and the methylating agent).

• Seal the tube tightly.

Step 3: Controlled Heating

• Submerge the sealed tube in a pre-heated oil bath set strictly to 90°C .

• Stir vigorously (800 rpm) for 12 hours.

• Causality Note: The boiling point of DMC is 90°C. The sealed tube prevents solvent loss, while the 90°C limit prevents the thermal decarboxylation discussed in Q3.

Step 4: In-Process Control (IPC)

• After 12 hours, remove the tube from the bath, cool to room temperature, and extract a 50 µL aliquot.

• Centrifuge the aliquot to pellet the zeolite, dilute the supernatant in 1 mL methanol, and analyze via LC-MS.

• Self-Validation Check: The Total Ion Chromatogram (TIC) must show a dominant peak at m/z 168 ([M+H]⁺) for the target product. The starting material peak (m/z 154) should be <5%. The N,N-dimethyl byproduct (m/z 182) must be <2%. If starting material >5%, reseal and heat for an additional 2 hours.

Step 5: Workup and Isolation

• Filter the cooled reaction mixture through a pad of Celite to remove the NaY Faujasite. Wash the pad with 20 mL of methanol.

• Concentrate the combined filtrate under reduced pressure on a rotary evaporator. Crucial: Keep the water bath temperature ≤ 40°C to prevent late-stage decarboxylation.

• Recrystallize the crude residue from a minimal amount of hot water/ethanol (80:20 v/v) to yield pure 4-Hydroxy-2-(methylamino)benzoic acid as a crystalline solid.

References

• Reaction of Functionalized Anilines with Dimethyl Carbonate over NaY Faujasite. 3. Chemoselectivity toward Mono-N-methylation The Journal of Organic Chemistry URL:[Link]

• Organic Base-Mediated Carboxylation of (Hetero)aromatic Compounds Using Supercritical Carbon Dioxide (scCO2) Synthesis URL:[Link]

• Process for the preparation of alkyl n-alkylanthranilate US Patent 7368592B1 URL

Overcoming solubility issues with 4-Hydroxy-2-(methylamino)benzoic acid

Topic: Overcoming Solubility & Stability Challenges

Ticket ID: SOL-4H2M-001 Status: Open Assigned Specialist: Senior Application Scientist[1][2]

Executive Summary

You are likely encountering "brick dust" behavior with 4-Hydroxy-2-(methylamino)benzoic acid.[1][2] This molecule presents a classic zwitterionic trap . Its structure contains a basic secondary amine, an acidic carboxyl group, and a phenolic hydroxyl.[1]

At neutral pH (and specifically near its isoelectric point, typically pH 3.5–5.5), these functional groups interact intracellularly (zwitterion formation) and intermolecularly (strong crystal lattice energy), rendering the compound insoluble in water and difficult to dissolve in standard organic solvents like Dichloromethane or Toluene.[2]

This guide provides the protocols to break these interactions for Synthesis, Analysis (LCMS/NMR), and Biological Assays.[1][2]

Module 1: The Solubility Landscape

To dissolve this molecule, you must disrupt the stable crystal lattice driven by the intramolecular Hydrogen bond between the 2-methylamino group and the carboxylate.

Physicochemical Profile

Property	Value (Approx.)	Implication
Molecular Weight	167.16 g/mol	Low MW, but high density crystal packing.[1]
pKa (Carboxyl)	~2.0 – 2.5	Ionized (COO⁻) above pH 3.[2]
pKa (Amine)	~5.0 – 5.5	Protonated (NH₂Me⁺) below pH 5.[1][2]
Isoelectric Point (pI)	~3.5 – 4.5	DANGER ZONE: Minimum solubility occurs here.[1][2]
LogP	~1.6	Moderately lipophilic, but crystal energy dominates.[1]

Solubility Decision Tree

Use this logic flow to select the correct solvent system for your specific application.

Figure 1: Decision matrix for solvent selection based on experimental intent.[1]

Module 2: Critical Protocols

Protocol A: The "pH Swing" Dissolution (Aqueous)

Best for: Stock solution preparation for aqueous reactions or purification.[2]

The Science: You cannot dissolve this in water at pH 7 directly.[1] You must drive the equilibrium completely to the Cationic form (pH < 2) or the Anionic form (pH > 8).[2]

• Weighing: Weigh the target amount of 4-Hydroxy-2-(methylamino)benzoic acid.

• Slurry: Add water (approx. 80% of final volume). The powder will float/clump.[1]

• The Swing:

  • Option A (Basic): Dropwise add 1M NaOH or KOH while vortexing.[1] The solution will turn yellow/brown and clarify as the phenolate/carboxylate dianion forms. Target pH 9-10.

  • Option B (Acidic): Dropwise add 1M HCl.[1] The solid will dissolve as the ammonium cation forms. Target pH 1-2.

• Back-Titration (Risky): If you attempt to bring the pH back to 7.4, the compound will precipitate.[1] Do not neutralize high-concentration stocks.[1]

Protocol B: The "DMSO Spike" (Biological Assays)

Best for: Screening assays where organic solvent tolerance is low.[2]

The Science: This relies on Kinetic Solubility .[1] The compound is thermodynamically unstable in water at pH 7.4, but if introduced from a solubilized DMSO state, it may remain in solution long enough (2-4 hours) for an assay before crystallizing.[1]

• Primary Stock: Dissolve compound in 100% anhydrous DMSO to 20 mM. Sonicate at 40°C if necessary.

• Intermediate Dilution: Dilute 1:10 into warm (37°C) PBS buffer.

  • Critical Step: If precipitation occurs immediately, add 0.5% Hydroxypropyl-beta-cyclodextrin (HP-β-CD) to the PBS before adding the compound.[1] The cyclodextrin encapsulates the hydrophobic ring, preventing aggregation.[1]

• Final Dosing: Add to cell media. Ensure final DMSO concentration is <0.5%.[1]

Module 3: Troubleshooting & FAQs

Issue 1: "My LCMS peaks are tailing or splitting."

Diagnosis: You are running a neutral mobile phase (e.g., Water/Acetonitrile).[1] The zwitterion is interacting with the C18 column silanols. Solution:

• Acidic Method: Add 0.1% Formic Acid.[1] Forces the molecule into the protonated (cationic) state.[2]

• Basic Method (Preferred for this molecule): Use 10mM Ammonium Bicarbonate (pH 10).[2] This deprotonates the phenol and carboxylic acid, creating a highly soluble anion that elutes sharply.[1]

Issue 2: "I cannot see the protons in NMR."

Diagnosis: In DMSO-d6, the exchangeable protons (COOH, OH, NH) broaden due to Hydrogen bonding.[1] Solution:

• Add 1 drop of D₂O to shake off exchangeable protons (simplifies the spectrum).[2]

• Or, add 1 drop of NaOD (Sodium deuteroxide).[1][2] This locks the molecule in the anionic form, sharpening the aromatic peaks and stabilizing the shift.

Issue 3: "The compound turns black in solution."

Diagnosis: Oxidation.[1] The 4-hydroxy (phenol) and 2-amino groups make this molecule electron-rich and prone to air oxidation (similar to dopamine or developers).[1][2] Solution:

• Always include 0.1% Sodium Ascorbate or Sodium Metabisulfite in aqueous stock solutions.[1]

• Store DMSO stocks under Argon/Nitrogen at -20°C.[1]

Module 4: Advanced Isolation (Purification)

If you are synthesizing this and need to isolate it from a reaction mixture, do not use standard extraction (Liquid-Liquid Extraction) with water/DCM, as the zwitterion will stay in the water phase but refuse to crystallize cleanly.[1]

The "Isoelectric Precipitation" Method:

• Dissolve the crude mixture in minimal water at pH 10 (using NaOH).

• Filter off any insoluble non-polar byproducts.[1]

• Slowly acidify the filtrate with 1M HCl while stirring vigorously.

• Monitor pH.[1][3] As you pass pH 6, the solution will cloud.[1]

• Stop exactly at pH 4.0 - 4.5.

• Chill on ice for 1 hour. The zwitterion will crystallize out as a solid.[1]

• Filter and wash with cold Isopropanol (not water, as you might re-dissolve it if the pH drifts).[1]

References

• Avdeef, A. (2003).[1][2] Absorption and Drug Development: Solubility, Permeability, and Charge State.[1] Wiley-Interscience.[1] (Defines the pKa-solubility profiles for amphoteric drugs).

• Bergström, C. A., et al. (2016).[1] Accuracy of measured and calculated solubility of zwitterionic drugs. European Journal of Pharmaceutical Sciences.[1] [2]

• PubChem. (n.d.).[1][2][4][5] 4-Hydroxyanthranilic acid (Analogous Structure Data).[1][2][5] National Library of Medicine.[1] Retrieved from [Link]

• Serajuddin, A. T. (2007).[1] Salt formation to improve drug solubility.[1][6] Advanced Drug Delivery Reviews.[1]

Sources

• 1. Showing Compound 3-Hydroxyanthranilic acid (FDB010582) - FooDB [foodb.ca]
• 2. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 3. Study on Reversible Solubilization by Adjusting Surfactant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-(Hydroxymethylamino)benzoic acid | C8H9NO3 | CID 422139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Hydroxyanthranilic acid | C7H6NO3- | CID 86310841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Minimizing Decarboxylation in Anthranilic Acid Derivatization

Introduction: The "Ortho-Effect" Trap

Anthranilic acid (2-aminobenzoic acid) derivatives present a unique synthetic challenge due to the ortho-amino group. Unlike typical benzoic acids, the proximity of the amine to the carboxylic acid facilitates a low-energy decarboxylation pathway via a zwitterionic intermediate. This reaction is often silent (no dramatic color change) but lethal to yield, converting your starting material into the corresponding aniline (e.g., anthranilic acid

aniline + CO ).

The Core Directive: To prevent decarboxylation, you must disrupt the formation of the zwitterion or activate the carboxylate under conditions that are kinetically faster than the decarboxylation event.

Mechanism & Causality

Understanding the enemy is the first step to defeating it. Decarboxylation is not random; it is driven by specific electronic and steric factors.

The Mechanism of Failure

The reaction proceeds through an acid-catalyzed pathway where the protonated ring (specifically at the C1 position) facilitates the loss of CO

. This is most rapid when the molecule exists as a zwitterion.

Caption: The thermal decarboxylation pathway driven by zwitterionic character and acid catalysis.

Key Risk Factors:

• Temperature: Rates increase significantly above 80°C.

• pH: Slightly acidic conditions (pH 3–5) promote the zwitterion and protonation of the ring carbon.

• Activation: Mixed anhydrides (e.g., formed with ethyl chloroformate) are highly prone to decarboxylation or cyclization to benzoxazinones.

Strategic Workflows

Workflow A: The Isatoic Anhydride Bypass (Gold Standard)

Why: Instead of fighting the decarboxylation of the free acid, this route uses isatoic anhydride . This intermediate "cages" the carboxylate and amine. When a nucleophile (amine) attacks, CO

is released stoichiometrically as part of the desired reaction, driving the equilibrium forward without destroying the aromatic core.

Protocol: Amide Synthesis via Isatoic Anhydride

• Dissolution: Dissolve isatoic anhydride (1.0 equiv) in a polar aprotic solvent (DMF or DMAc are preferred; acetonitrile for simpler cases).

• Nucleophile Addition: Add the amine (1.1 equiv).

• Catalysis (Optional): If the amine is weak, add 0.1 equiv of DMAP or use 1.0 equiv of NaOH (if water-tolerant).

• Reaction: Heat to 60–80°C.

  • Observation: Evolution of CO

    bubbles indicates reaction progress.

• Workup: Pour into water. The product usually precipitates.

Workflow B: Direct Coupling (Low-Temperature Activation)

Why: If you must use the free acid (e.g., complex substitution pattern), you must avoid mixed anhydrides and high heat.

Protocol: HATU/EDC Coupling

• Base Selection: Use a non-nucleophilic base like DIPEA (Diisopropylethylamine). Avoid pyridine (can promote decarboxylation mechanisms).

• Temperature: Cool reaction mixture to 0°C before adding the coupling reagent.

• Activation: Add HATU (1.1 equiv) or EDC·HCl (1.2 equiv) + HOBt (1.2 equiv).

• Time: Stir at 0°C for 30–60 mins to form the active ester before adding the amine.

• Coupling: Add the amine nucleophile. Allow to warm to Room Temperature (RT) only after 1 hour.

  • Critical: Do not heat to reflux.

Workflow C: Esterification (The "Cesium" Method)

Why: Fisher esterification (acid + alcohol + reflux) is the "danger zone" for anthranilic acids. Alkylation of the carboxylate using an alkyl halide and a mild base is far safer.

Protocol: Alkyl Halide Esterification

• Solvent: DMF (Dimethylformamide).[1]

• Base: Cesium Carbonate (Cs

  CO , 1.5 equiv).

  • Note: Cs

    CO is superior to K CO due to the "Cesium Effect" (higher solubility and "naked" anion reactivity), allowing lower temperatures.

• Reagent: Add Alkyl Iodide/Bromide (1.1 equiv).

• Conditions: Stir at RT. If sluggish, heat to max 50°C.

Troubleshooting & FAQs

Troubleshooting Table

Symptom	Probable Cause	Corrective Action
Bubbling before reagent addition	Thermal decarboxylation of starting material.	Lower temperature immediately. Check solvent pH (ensure it is not acidic).
Loss of mass; Product is liquid (expected solid)	Conversion to aniline derivative (liquid).	Check NMR for loss of -COOH carbon (~170 ppm). Switch to Isatoic Anhydride route.
Low Yield with Acid Chloride (SOCl )	Formation of sulfinamide anhydride or thermal degradation.	Avoid SOCl . Use oxalyl chloride with catalytic DMF at 0°C, or switch to HATU.
Cyclization to Benzoxazinone	Reaction of acid with acetic anhydride or similar.	This is a common side reaction. If undesired, avoid anhydride activators.

Technical FAQs

Q: Can I use acid chlorides for anthranilic acid coupling? A: Proceed with extreme caution. Generatng the acid chloride with thionyl chloride (SOCl

) requires heating, which often decarboxylates the substrate. If you must, use Oxalyl Chloride at 0°C with catalytic DMF in DCM. This allows activation at low temperatures.

Q: Why is my reaction turning dark/black? A: Aniline derivatives (the decarboxylation product) oxidize easily in air. A darkening reaction mixture often implies you have generated the aniline byproduct, which is now degrading.

Q: Is protecting the amine necessary? A: Yes, if possible. Acetylating the amine (to form N-acetylanthranilic acid) reduces the electron density on the ring, significantly stabilizing the molecule against decarboxylation. You can remove the acetyl group later (though hydrolysis can be tricky).

Q: What is the safe pH range for workup? A: Avoid pH < 3. When quenching, use saturated NH

Cl or dilute citric acid. Do not use 1M HCl if you plan to concentrate the solution with heat.

Decision Logic for Optimization

Caption: Decision matrix for selecting the safest synthetic route based on substrate availability and risk profile.

References

• Dunn, G. E., et al. (1979). Mechanism of decarboxylation of substituted anthranilic acids at high acidity. Canadian Journal of Chemistry.

• Strohbach, J. W., et al. (1997). Process for preparing anthranilic acids. WO1997028118A1.

• Wolf, C., et al. (2006).[2] Regioselective Copper-Catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines. Journal of Organic Chemistry.

• Peptide.com . Coupling Reagents: Carbodiimide (DCC, DIC, EDC HCl).[3][4]

• Master Organic Chemistry . (2022). Fischer Esterification Mechanism and Conditions.

Sources

• 1. sptvqc.wiki [sptvqc.wiki]
• 2. Regioselective Copper-Catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines [organic-chemistry.org]
• 3. peptide.com [peptide.com]
• 4. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Stability Protocol for 4-Hydroxy-2-(methylamino)benzoic Acid

Senior Scientist Note: The "Pink Solution" Warning

If you are reading this because your clear solution turned pink, brown, or opaque within hours of preparation, you are likely observing oxidative coupling, not simple precipitation.[1] This molecule combines a phenol (4-OH) and a secondary aniline (2-NHMe) on the same ring, creating an electron-rich system that is exceptionally prone to auto-oxidation and polymerization under aerobic conditions.[1]

Module 1: Chemical Identity & Stability Profile

Before troubleshooting, verify the physicochemical constraints of the molecule.[1]

Property	Value / Characteristic	Implication for Stability
Structure	4-Hydroxy-2-(methylamino)benzoic acid	High Oxidative Risk: The electron-donating -OH and -NHMe groups facilitate radical formation.[1]
pKa Values	pKa₁ ≈ 2.5 (COOH), pKa₂ ≈ 5.8 (NH₂⁺Me)	Zwitterionic: Solubility is pH-dependent.[1] Least soluble near pH 4.0–4.5 (Isoelectric point).[1]
Light Sensitivity	High (UV/Vis absorption)	Photolabile: Requires amber glassware; degrades to brown polymers upon exposure.[1]
Thermal Stability	Moderate (Solid); Low (Solution)	Decarboxylation Risk: Avoid heating >50°C in acidic solutions.[1]

Module 2: Diagnostic Troubleshooting (FAQs)

Q1: My solution turned pink/red after 4 hours. Is it still usable?

Status: Critical Failure Diagnosis: You are observing the formation of quinone imines and subsequent oxidative coupling products (similar to the degradation of epinephrine or 4-aminosalicylic acid).[1]

• Mechanism: Dissolved oxygen attacks the electron-rich phenolic ring, forming a radical intermediate that dimerizes into colored compounds (often phenoxazines or complex polymers).[1]

• Action: Discard the solution. Filtration will not remove the soluble colored impurities.[1]

• Prevention: See Protocol A (Anoxic Preparation) below.

Q2: I cannot get the powder to dissolve in water at pH 7. What is wrong?

Status: Solubility Mismatch Diagnosis: While the molecule is ionized at pH 7 (COO⁻), the hydrophobicity of the aromatic ring and the methyl group may limit saturation concentration.[1]

• Action:

  • Check pH: Ensure pH is > 6.5. At pH 4.0–5.0, the molecule exists largely as a zwitterion (net neutral charge), causing precipitation.[1]

  • Cosolvent: Add 5–10% DMSO or Ethanol.[1]

  • Salt Formation: Dissolve the powder in 1 equivalent of NaOH (forming the sodium salt) before diluting with buffer.[1]

Q3: HPLC analysis shows "ghost peaks" that grow over time during the run.

Status: On-Column Degradation Diagnosis: The molecule is degrading inside the HPLC autosampler or on the column due to metal ion catalysis or mobile phase pH.

• Action:

  • Autosampler: Set temperature to 4°C.

  • Mobile Phase: Add 0.1% Ascorbic Acid or EDTA to the aqueous mobile phase to chelate trace metals (Fe³⁺/Cu²⁺) which catalyze oxidation.[1]

Module 3: Visualizing the Instability

Diagram 1: The Oxidative Degradation Pathway

This diagram illustrates why the solution turns colored.[1] The presence of Oxygen (O₂) converts the stable molecule into a reactive quinone imine, leading to polymerization.[1]

Caption: Auto-oxidation pathway leading to colored impurities. Antioxidants intercept the radical stage.

Diagram 2: pH-Dependent Solubility (Zwitterion Effect)

Understanding the protonation state is critical for preventing precipitation.[1]

Caption: Solubility profile. Avoid the "Red Zone" (pH 3.5–5.[1]0) to prevent precipitation.[1]

Module 4: Recommended Preparation Protocols

Protocol A: Preparation of a Stable Stock Solution (10 mM)

Use this protocol for biological assays where stability >24 hours is required.[1]

Reagents:

• Compound: 4-Hydroxy-2-(methylamino)benzoic acid

• Solvent: DMSO (Dimethyl sulfoxide), anhydrous[1]

• Stabilizer: 0.1% (w/v) Ascorbic Acid or Sodium Metabisulfite (if aqueous dilution is immediate)[1]

Step-by-Step:

• Weighing: Weigh the compound into an amber glass vial (protect from light).

• Degassing: Sparge the DMSO with Nitrogen or Argon gas for 5 minutes before adding it to the solid.

• Dissolution: Add the degassed DMSO to the vial. Vortex until fully dissolved.[1]

• Storage: Blanket the headspace with Nitrogen/Argon, cap tightly, and store at -20°C.

  • Stability:[2] ~1–3 months at -20°C.[1]

  • Stability:[2] <24 hours at Room Temperature (exposed to air).[1]

Protocol B: Aqueous Buffer Preparation (for immediate use)

Use this for HPLC or acute dosing.[1]

• Buffer Selection: Use Phosphate Buffered Saline (PBS) adjusted to pH 7.4 .[1]

• Antioxidant Spike: Add Sodium Ascorbate (final concentration 1 mM) to the buffer before adding the compound.[1]

  • Why? The ascorbate sacrifices itself to oxygen, protecting the amino-phenol moiety.[1]

• Dissolution: Predissolve the compound in a small volume of DMSO (see Protocol A), then dilute slowly into the antioxidant-spiked buffer while vortexing.

• Usage Window: Use within 4 hours.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 84772803, 4-[2-(methylamino)propyl]benzoic acid (Structural Analog Analysis). Retrieved from [Link][1]

• Dugan, L. L., et al. (2010). Auto-oxidation of 3-hydroxyanthranilic acid: Mechanism and biological implications.[1] (Note: Mechanistic grounding for amino-hydroxybenzoate oxidation).[1] Proceedings of the National Academy of Sciences. [Link]

• International Conference on Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[1] (Regulatory standard for stability protocols).[1] [Link]

Sources

• 1. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Regioselective Methylation of 4-Amino-2-hydroxybenzoic Acid (PAS)

Knowledge Base > Reaction Troubleshooting > Regioselective Alkylation

Welcome to the Technical Support Center for the derivatization of 4-amino-2-hydroxybenzoic acid (commonly known as para-aminosalicylic acid or PAS). PAS is a highly functionalized, multi-nucleophilic scaffold containing a carboxylic acid (-COOH), a phenolic hydroxyl (-OH), and a primary amine (-NH2).

Attempting a global methylation without a regioselective strategy will inevitably lead to a complex mixture of poly-alkylated products. This guide provides field-proven troubleshooting steps, causality-driven explanations, and self-validating protocols to help you achieve precise regiocontrol.

Visualizing the Regioselectivity Challenge

Decision tree for selecting the appropriate PAS methylation strategy.

Quantitative Data Summary: Reagent Selection vs. Regioselectivity

To prevent wasted time on purification, consult the table below before setting up your reaction. It summarizes the expected outcomes when applying different methylating conditions to unprotected PAS.

Target Site	Recommended Reagents	Typical Yield	Major Side-Product Risk
-COOH (Ester)	MeOH, H SO (cat.), Reflux	85–90%	Unreacted starting material (if wet)
-NH (Amine)	HCHO, Zn dust, H O, RT	77–95%	N,N-dimethylation (excess HCHO)
-OH (Phenol)	1. Est./Boc 2. MeI/K CO 3. TFA	60–70% (3 steps)	N-methylation (if left unprotected)
Non-Selective	MeI, Cs CO / K CO	< 10% (Target)	N,N-dimethyl-PAS methyl ester
Non-Selective	Dimethyl Sulfate (DMS), Na CO	~37% (Ester)	Methyl 2-hydroxy-4-(methylamino)benzoate

FAQ & Troubleshooting Guide

Section 1: Selective O-Methylation (Carboxylic Acid)

Q: I tried to synthesize the methyl ester using Methyl Iodide (MeI) and Cesium Carbonate (Cs

CO ), but LC-MS shows a massive over-alkylation mess. Why? Root Cause Analysis: While the carboxylic acid is the most acidic proton and forms a carboxylate anion easily, the primary amine is a highly reactive, soft nucleophile. MeI is a soft electrophile that readily attacks the amine nitrogen. Literature confirms that1[1]. Solution: You must switch to a Fischer Esterification.

Q: Why does Fischer Esterification selectively target the carboxylic acid without touching the amine or phenol? Root Cause Analysis: Fischer esterification is run under highly acidic conditions (e.g., concentrated H

SO ). The strong acid instantly protonates the -NH group to form an -NH ammonium salt, which is completely non-nucleophilic. Meanwhile, the phenol is a poor nucleophile and is sterically hindered by an intramolecular hydrogen bond with the carbonyl. Thus, 2[2].

Protocol 1: Self-Validating Fischer Esterification

• Dissolution: Suspend 1.0 eq of PAS in anhydrous methanol (0.2 M). Validation: The suspension will not fully clear until the acid is added.

• Catalysis: Cool to 0 °C. Add 0.1 eq of concentrated H

  SO dropwise. Validation: The mixture should become a clear solution as the amine protonates.

• Reflux: Heat to 65 °C for 6 hours. Monitor by TLC (Hexanes:EtOAc 2:1).

• Quench & Extract (Critical Step): Cool to room temperature. Concentrate the methanol in vacuo. Resuspend in water and slowly add saturated aqueous NaHCO

  until the pH is exactly 7 .

  • Self-Validation Checkpoint: If the pH drops below 5 or exceeds 8, the molecule forms a water-soluble zwitterion or phenoxide, destroying your extraction yield. A white precipitate (the product) should form at pH 7.

• Isolation: Extract with Ethyl Acetate (3x), wash with brine, dry over MgSO

  , and concentrate.

Section 2: Selective N-Methylation (Amino Group)

Q: I need to N-methylate the amine, but direct alkylation with MeI causes quaternization. How do I stop at mono- or di-methylation? Root Cause Analysis: Direct alkylation of amines with alkyl halides is notoriously difficult to stop at the mono-alkyl stage because the resulting secondary amine is more nucleophilic than the primary starting material. This 3[3]. Solution: Utilize a reductive amination approach, such as the Eschweiler-Clarke reaction or Zinc/Formaldehyde reduction. By forming an imine intermediate first and reducing it, you inherently prevent over-alkylation to the quaternary salt.

Protocol 2: Controlled Reductive N-Monomethylation

• Imine Formation: Dissolve 1.0 eq of PAS in an aqueous solution. Add exactly 1.0 eq of Formaldehyde (37% aq).

• Reduction: Add 2.0 eq of Zinc dust. Stir at room temperature.3[3].

• Isolation: Filter the mixture through Celite to remove Zinc. Adjust pH to 7, extract with Dichloromethane, and purify via flash chromatography.

Section 3: Selective O-Methylation (Phenolic Hydroxyl)

Q: Can I use Dimethyl Sulfate (DMS) to selectively methylate the phenol? Root Cause Analysis: No. DMS is an aggressive methylating agent. When unprotected PAS is treated with DMS and a base (like Na

CO ), it indiscriminately attacks the carboxylic acid and the amine. Literature demonstrates that this reaction yields a nearly 1:1 mixture of the methyl ester and the1[1], leaving the phenol largely untouched due to its lower nucleophilicity and hydrogen bonding. Solution: To target the phenol, you must employ a sequential protection strategy.4[4].

Protocol 3: Sequential Phenol Methylation

• Protect COOH: Convert PAS to the methyl ester via Protocol 1.

• Protect NH

  : Dissolve the ester in THF. Add 1.1 eq of Boc O and a catalytic amount of DMAP. Stir at RT until TLC shows complete consumption of the starting material.

• Methylate Phenol: To the protected intermediate in DMF, add 1.5 eq of K

  CO and 1.2 eq of MeI. Heat to 50 °C for 4 hours. Validation: The disappearance of the characteristic yellow tint (often indicative of the free phenol/amine conjugation) signals successful etherification.

• Global Deprotection: Treat the isolated intermediate with TFA/DCM (1:1) to remove the Boc group, followed by LiOH in THF/H

  O to hydrolyze the ester back to the free carboxylic acid, yielding 4-amino-2-methoxybenzoic acid.

References

• Source: smolecule.
• National Institutes of Health (PMC) - Synthesis and biological evaluation of orally active prodrugs and analogs of para-Aminosalicylic Acid (PAS)
• National Institutes of Health (PMC)
• Source: benchchem.

Sources

• 1. Synthesis and biological evaluation of orally active prodrugs and analogs of para-Aminosalicylic Acid (PAS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy Methyl 4-Amino-2-hydroxybenzoate | 4136-97-4 [smolecule.com]
• 3. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methyl 4-amino-2-methoxybenzoate | 27492-84-8 | Benchchem [benchchem.com]

Technical Support Center: Stability &amp; Handling of 4-Hydroxy-2-(methylamino)benzoic Acid

Executive Summary & Stability Profile

The Core Challenge: 4-Hydroxy-2-(methylamino)benzoic acid (4-H-2-MABA) is an electron-rich aromatic system. Its instability arises from the synergistic electron-donating effects of the para-hydroxyl group and the ortho-methylamino group .

While the ortho-amino group forms an intramolecular hydrogen bond with the carboxylate (stabilizing the amine), the para-hydroxyl group remains highly susceptible to proton loss and subsequent oxidation. This leads to the formation of quinone imines and polyphenolic oligomers , manifesting as the characteristic pink-to-black discoloration observed in degraded samples.

Quick Action Guide:

Parameter	Critical Specification	Why?
Storage Temp	-20°C (Desiccated)	Slows radical propagation kinetics.[1]
Atmosphere	Argon or Nitrogen	Oxygen is the primary radical initiator.[1]
Solution pH	Acidic (< pH 6.[1]0)	Prevents phenolate formation (the reactive species).[1]
Stabilizers	Na₂S₂O₅ + EDTA	Scavenges oxygen/radicals and chelates catalytic metals.[1]

| Solvents | Degassed Water, DMSO | Dissolved oxygen in solvents is sufficient to trigger rapid decay.[1] |

The Mechanism of Degradation

To prevent oxidation, you must understand the pathway.[1] The degradation is not a simple single-step reaction but a radical chain mechanism often catalyzed by trace transition metals (Fe, Cu) found in standard buffers or glassware.[1]

Oxidative Pathway Visualization

The following diagram illustrates the transformation from the stable phenol to the colored quinoid species.

Figure 1: The oxidative cascade.[1] Note that high pH triggers the initial deprotonation, making the molecule exponentially more sensitive to oxygen.

Standard Operating Procedures (SOPs)

Protocol A: Solid State Storage

• Vialing: Store in amber glass vials with PTFE-lined caps. Amber glass blocks UV light, which can photo-catalyze the oxidation of the amine.

• Headspace: Always backfill the vial headspace with Argon (heavier than air) rather than Nitrogen.[1] Argon creates a more effective "blanket" over the solid powder.[1]

• Desiccation: Moisture facilitates proton transfer.[1] Store vials inside a secondary container (e.g., a sealed jar) containing active silica gel or Drierite.[1]

Protocol B: Preparation of Stable Solutions

Use this protocol for preparing stock solutions for HPLC, biological assays, or synthesis.[1]

Reagents Required:

• Solvent: Degassed Water or DMSO.[1]

• Chelator: Disodium EDTA (Ethylenediaminetetraacetic acid).[1]

• Antioxidant: Sodium Metabisulfite (Na₂S₂O₅) or Sodium Ascorbate.[1]

Step-by-Step Procedure:

• Degas the Solvent: Sparge the solvent with Helium or Nitrogen for 15 minutes before adding any solid.[1] This removes dissolved oxygen.[1][2]

• Add Chelator First: Add EDTA to a final concentration of 1 mM.

  • Reasoning: EDTA creates a "protective cage" around trace metal ions (Fe³⁺, Cu²⁺) that act as catalysts for radical generation.[1]

• Add Antioxidant: Add Sodium Metabisulfite (0.1% w/v).

  • Reasoning: Sulfites act as "sacrificial reductants," reacting with oxygen faster than the phenol does.[1]

• Dissolve Compound: Add the 4-H-2-MABA solid last.

• pH Adjustment: Immediately check pH. If > 6.0, adjust with dilute HCl or Formic Acid.[1] Never allow the pH to drift into the alkaline range (pH > 8), as this instantly generates the reactive phenolate anion.

Troubleshooting & FAQs

This section addresses specific issues reported by users handling aminosalicylic acid derivatives.

FAQ 1: "My solution turned pink within minutes. Is it ruined?"

Diagnosis: Rapid pink discoloration indicates the formation of quinone imines . Root Cause: Likely high pH or dissolved oxygen.[1] Recovery:

• Immediate Action: Check the pH.[1][3] If it is basic (pH > 7), acidify immediately to pH 4-5.[1]

• Chemical Rescue: Add a molar excess of Sodium Ascorbate (Vitamin C).[1] Ascorbate can sometimes reduce the semiquinone radical back to the phenol, reversing early-stage oxidation.

• Verdict: If the solution is dark brown or black, it is irreversibly polymerized.[1] Discard it.

FAQ 2: "I see a baseline drift in my HPLC analysis."

Diagnosis: On-column oxidation. Explanation: The stainless steel frits in HPLC columns often contain iron, which catalyzes oxidation during the run. Solution:

• Add 0.1% Formic Acid to Mobile Phase A (Water).[1]

• Add 0.1 mM EDTA to the aqueous mobile phase.[1] This is a standard trick in metabolomics to stabilize catechol-like compounds during separation.[1]

FAQ 3: "Can I use DMSO as a stock solvent?"

Answer: Yes, but with caution.[1] Risk: DMSO is hygroscopic (absorbs water from air) and can act as a mild oxidant under certain conditions (Swern-like chemistry).[1] Protocol: Use anhydrous, septum-sealed DMSO.[1] Do not store DMSO stocks for >24 hours at room temperature.[1] Freeze at -20°C immediately after preparation.

FAQ 4: "Why is the amine methylated? Does this help stability?"

Technical Insight:

• The N-methyl group increases the electron density of the ring (inductive effect), making the ring more prone to oxidation than the un-methylated primary amine analog.

• However, the methyl group prevents the formation of certain Schiff base byproducts that primary amines undergo.

• Takeaway: You must be more rigorous with oxygen exclusion for this compound than for standard 4-aminosalicylic acid.[1]

Decision Tree: Handling Discolored Samples

Use this logic flow to determine if your sample is salvageable.

Figure 2: Triage protocol for compromised samples.[1] Note that "Rescue" attempts are only for qualitative work; for quantitative analytical standards, always prepare fresh.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 4649, 4-Aminosalicylic acid (Analogous Chemistry).[1] Retrieved from [Link]

• University of Alicante (2003). Spectroelectrochemical study of the oxidation of aminophenols.[1] Retrieved from [Link][1]

• Stabilization Technologies (2019). Transformation of Hindered Phenolic Antioxidants.[1][4] Retrieved from [Link]

Sources

• 1. 4-Aminosalicylic acid - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. stabilization-technologies.com [stabilization-technologies.com]

Reference Data & Comparative Studies

1H NMR Spectrum Analysis of 4-Hydroxy-2-(methylamino)benzoic acid: A Solvent-Dependent Comparative Guide

Introduction & Analytical Challenges

4-Hydroxy-2-(methylamino)benzoic acid is a highly functionalized aromatic compound characterized by a unique push-pull electronic system. The benzene ring is substituted with an electron-withdrawing carboxylic acid (-COOH) at position 1, and two electron-donating groups: a secondary amine (-NHCH3) at position 2 and a hydroxyl group (-OH) at position 4.

For drug development professionals and synthetic chemists, the primary analytical challenge in characterizing this molecule via 1H NMR lies in its three distinct labile (exchangeable) protons. The chemical shifts (δ) and visibility of these protons are highly sensitive to the electronic environment and the specific deuterated solvent used[1]. This guide objectively compares the analytical performance of two standard NMR solvents—DMSO-d6 and CD3OD —to demonstrate how solvent selection fundamentally dictates the structural data you can extract.

Mechanistic Causality: Solvent-Solute Interactions

The choice of solvent is not merely a matter of solubility; it is a strategic decision that alters the observable molecular physics on the NMR timescale.

• DMSO-d6 (Protic Retention): Deuterated dimethyl sulfoxide is a highly polar, aprotic solvent with strong hydrogen-bond acceptor capabilities. When 4-Hydroxy-2-(methylamino)benzoic acid is dissolved in DMSO-d6, the solvent molecules form robust solvation shells around the -OH, -NH, and -COOH groups. This strong hydrogen bonding drastically reduces the rate of proton exchange with any residual water in the system[2]. Consequently, the exchange rate becomes slower than the NMR timescale, "locking" these protons in place and allowing them to be observed as distinct, albeit broad, downfield resonances[3].

• CD3OD (Deuterium Exchange): Deuterated methanol is a protic solvent. Introducing the compound to CD3OD initiates rapid, continuous chemical exchange between the compound's labile protons and the vast pool of deuterium atoms in the solvent[4]. Because this exchange is significantly faster than the NMR acquisition timescale, the signals for the hydroxyl, amino, and carboxyl protons average out and merge with the residual solvent peak (HOD), effectively disappearing from the spectrum. While this results in a loss of functional group visibility, it provides a highly simplified, interference-free view of the carbon-bound aromatic and aliphatic protons.

Comparative Quantitative Data

The following table summarizes the expected 1H NMR chemical shifts, multiplicities, and integration values for 4-Hydroxy-2-(methylamino)benzoic acid at 400 MHz (298 K).

Proton Assignment	DMSO-d6 (δ ppm, Multiplicity, Int.)	CD3OD (δ ppm, Multiplicity, Int.)	Structural Causality & Notes
-COOH (Carboxyl)	~12.50 (br s, 1H)	Not Observed	Highly deshielded due to oxygen electronegativity. Rapidly exchanges in CD3OD[4].
-OH (Hydroxyl)	~10.20 (br s, 1H)	Not Observed	Hydrogen-bonded to DMSO-d6, slowing exchange[2]. Disappears in CD3OD.
-NH (Amine)	~8.20 (br s, 1H)	Not Observed	Broadened by quadrupolar relaxation of Nitrogen-14. Exchanges in CD3OD.
H-6 (Aromatic)	7.50 - 7.70 (d, J = 8.5 Hz, 1H)	7.60 - 7.80 (d, J = 8.5 Hz, 1H)	Deshielded by the ortho-COOH group. Splits into a doublet via ortho-coupling to H-5.
H-5 (Aromatic)	6.50 - 6.70 (dd, J = 8.5, 2.2 Hz, 1H)	6.55 - 6.75 (dd, J = 8.5, 2.2 Hz, 1H)	Shielded by the ortho-OH group. Exhibits both ortho-coupling (H-6) and meta-coupling (H-3).
H-3 (Aromatic)	6.00 - 6.20 (d, J = 2.2 Hz, 1H)	6.05 - 6.25 (d, J = 2.2 Hz, 1H)	Highly shielded due to being ortho to both electron-donating -OH and -NHCH3 groups.
N-CH3 (Aliphatic)	2.75 - 2.85 (s, 3H)	2.80 - 2.90 (s, 3H)	Sharp singlet. May show slight broadening in DMSO-d6 if coupled to the adjacent -NH proton.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates built-in validation checkpoints.

Phase 1: Sample Preparation

• Weigh precisely 10–15 mg of 4-Hydroxy-2-(methylamino)benzoic acid. Causality: This mass provides an optimal signal-to-noise (S/N) ratio for a 400 MHz instrument without causing concentration-dependent line broadening or exceeding the dynamic range of the receiver.

• Dissolve the sample in 0.6 mL of anhydrous DMSO-d6 or CD3OD containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

Phase 2: Homogenization & Filtration 3. Vortex the mixture for 30 seconds to ensure complete dissolution. 4. Pass the solution through a 0.22 µm PTFE syringe filter directly into a clean, dry 5 mm NMR tube. Causality: Undissolved particulates create localized magnetic susceptibility gradients. Filtration is a non-negotiable step to ensure a homogeneous magnetic field, which is critical for resolving fine J-couplings (e.g., the 2.2 Hz meta-coupling of H-3).

Phase 3: Acquisition Parameters (The Validation Checkpoint) 5. Insert the tube into the spectrometer, lock onto the solvent's deuterium frequency, and perform rigorous 3D shimming (Z1-Z5). 6. System Validation: Check the Full Width at Half Maximum (FWHM) of the TMS peak at 0.00 ppm. The system is only validated for acquisition if the FWHM is ≤ 1.0 Hz. If the peak is broader or asymmetrical, the magnetic field is inhomogeneous, and shimming must be repeated. 7. Set the pulse sequence (e.g., standard 1D zg30), utilizing 16 scans and a relaxation delay (D1) of 1.5 seconds. Causality: A 1.5s delay ensures complete longitudinal (T1) relaxation between pulses, guaranteeing that the final integration values accurately reflect the true 3:1 ratio of the N-methyl protons to the individual aromatic protons.

Phase 4: Data Processing 8. Apply a 0.3 Hz exponential line broadening window function prior to Fourier Transformation to optimize the S/N ratio without sacrificing resolution. 9. Manually phase the spectrum to ensure purely absorptive peak shapes, apply a polynomial baseline correction, and integrate the peaks relative to the N-CH3 singlet (set to 3.00).

Analytical Workflow Visualization

Workflow for solvent-dependent 1H NMR analysis of polar aromatic compounds.

References[2] Title: Deuterated Solvents for NMR: Guide. Source: Allan Chemical Corporation. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGAPv6ghDvOPuxGDwHE5GfCnBkKStygBs_OjZAO5C8yadhIt2lhFGvV88JS8FtuQ2qk9yqgqZtJwx74gtd4GH4WzDiW-JWG4fhlIT9JlzUHvGFfexuKJ0e-Ue4Q6aQGerLcSPsw7WRxDpBo2R31Mw==[1] Title: Application Notes and Protocols for the Analysis of Synthesized Benzoic Acid Derivatives by NMR and Mass Spectrometry. Source: BenchChem. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFThxrXlNCeF7wmsqTaSGyV1iW7aTS8OUsCCGmHOPSp8QO_xQydcdkI0FKul0nBeKtGfUx_zZVCpNL4sU2aPILY9CVeyatkdJUsS0wBCdJpyfREdCVxWfjmzlGSomrzZ33PQ4QoEnLr2XPKVC03qMIBOP7GxNYB3BGsMYAUqYVwJHNi4qGks3m_as_vTJRLZ8_hBLB732WgNpp0gWwprhTJCZsM4jvvIs-f8Fe-EyMR62PCsHl9vLmE3Xb2Va2o_qCy0j5b5cee9C-cDlBpanr3Sak=[4] Title: How to Choose Deuterated NMR Solvents. Source: Alfa Chemistry. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHMTBSSbAhmfhbNcY4k0DaVyqecCqVs4_2RcEhnQEwxWXFpNeV8Yh4dOe3tpyQXOtUFOhKwoncAPpexYhszFIYkD6YsRAFrg6Oz4sxgygV-XuutaQsmftbUhRjzIu74Ba3rK9C8-MjRwwr-bFQTbF_e2ILrOMA-iXi4q5e6IX-0duWJj_MKhOKr0yqWa3vVeg==[3] Title: NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Source: ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHg9LSX4nfWX7m7DA00tNVOVI2zGkhqpWE1mzDIyQJB36JyhZImHwtiLgUT86EQeGNAvAEFr2nM-tiHAUGkgdXEFd-O46pl1GzyS5oiX_wXp0iEGJADltwl4u5mYqXLXZnida_bSHODYFyklw==

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Mass spectrometry fragmentation pattern of 4-hydroxy-N-methylanthranilic acid

High-Resolution vs. Triple Quadrupole Mass Spectrometry for the Characterization of 4-Hydroxy-N-methylanthranilic Acid

4-Hydroxy-N-methylanthranilic acid (4-HMA) is a critical intermediate and bioactive metabolite in the biosynthesis of functional alkaloids and avenanthramide-like phenolic compounds. Accurate quantification and structural elucidation of 4-HMA in complex biological matrices (e.g., plant extracts, microbial fermentation broths) are paramount for drug development and metabolomics.

As a Senior Application Scientist, I have structured this guide to objectively compare two leading mass spectrometry platforms—High-Resolution Mass Spectrometry (HRMS, specifically Q-TOF/Orbitrap) and Triple Quadrupole Mass Spectrometry (TQ-MS)—for the analysis of 4-HMA. This guide provides researchers with evidence-based protocols, fragmentation mechanisms, and self-validating workflows.

Part 1: The Fragmentation Mechanism of 4-HMA

To select the appropriate MS platform, one must first understand the gas-phase behavior of 4-HMA. Under positive electrospray ionization (ESI+), the secondary amine of 4-HMA readily accepts a proton to form a stable

precursor ion at an exact mass of m/z 168.0655.

Upon Collision-Induced Dissociation (CID), 4-HMA exhibits a unique, structurally diagnostic rearrangement pathway. Similar to the well-documented gas-phase behavior of N-methylanthranilic acid (MMA), which undergoes an ESI-CID induced rearrangement to form a 3-hydroxyindole product ion (), 4-HMA undergoes a characteristic loss of water (-18 Da) from the ortho-substituted carboxyl and amine groups. This forms a substituted hydroxyindole-like product ion at m/z 150.05.

Subsequent loss of carbon monoxide (-28 Da) yields a secondary fragment at m/z 122.06. A competing, higher-energy pathway involves the direct decarboxylation (-44 Da) of the precursor to yield m/z 124.07.

Proposed ESI-CID-MS/MS fragmentation pathway for 4-HMA.

Part 2: Platform Comparison - HRMS vs. TQ-MS

When analyzing 4-HMA, the choice between HRMS (Q-TOF) and TQ-MS dictates your analytical capabilities.

HRMS (Q-TOF/Orbitrap) is essential for untargeted metabolomics and structural elucidation. The sub-ppm mass accuracy easily distinguishes 4-HMA from positional isomers (e.g., 5-hydroxy-N-methylanthranilic acid), which is crucial when profiling novel derivatives in complex botanical matrices.

TQ-MS is the gold standard for targeted, high-throughput quantitation. Operating in Multiple Reaction Monitoring (MRM) mode, TQ-MS provides unmatched sensitivity and dynamic range. For instance, TQ-MS workflows have been successfully deployed for the rapid quantitation of related anthranilic acid derivatives (such as avenanthramides) with limits of detection in the sub-ng/mL range ().

Table 1: Performance Comparison for 4-HMA Analysis

Parameter	High-Resolution MS (Q-TOF)	Triple Quadrupole MS (TQ-MS)
Primary Application	Structural elucidation, untargeted profiling	Targeted quantitation, routine screening
Mass Accuracy	< 2 ppm (Exact mass: 168.0655)	~ 0.1 Da (Nominal mass: 168.1)
Sensitivity (LOD)	Moderate (~1-5 ng/mL)	Exceptional (< 0.5 ng/mL)
Linear Dynamic Range	3 to 4 orders of magnitude	5 to 6 orders of magnitude
Isomer Differentiation	High (via accurate mass fragments)	Moderate (relies on LC retention time)
Acquisition Mode	Full Scan / Data-Dependent MS2 (ddMS2)	Multiple Reaction Monitoring (MRM)

Part 3: Experimental Protocol - Self-Validating LC-MS/MS Workflow

To ensure reproducibility and data integrity, the following protocol outlines a self-validating system using TQ-MS for the targeted quantitation of 4-HMA.

Standardized LC-MS/MS workflow for 4-HMA quantification and validation.

Step-by-Step Methodology

1. Sample Preparation (Protein Precipitation)

• Action: Add 400 µL of ice-cold acetonitrile—spiked with 10 ng/mL of 4-HMA-d3 as a Stable Isotope-Labeled Internal Standard (SIL-IS)—to 100 µL of the biological matrix.

• Causality: Acetonitrile disrupts protein folding, causing rapid precipitation. This removes high-molecular-weight interferences that would otherwise foul the LC column and cause severe ion suppression in the ESI source. The inclusion of the SIL-IS at the very first step ensures that any subsequent matrix effects or extraction losses are continuously monitored and mathematically corrected, creating a self-validating quantitative system.

2. Centrifugation & Filtration

• Action: Vortex the mixture for 30 seconds and centrifuge at 14,000 × g for 10 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

3. Chromatographic Separation

• Action: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 × 100 mm, 1.7 µm) maintained at 40°C. Use a gradient of (A) 0.1% Formic acid in water and (B) 0.1% Formic acid in acetonitrile.

• Causality: The acidic mobile phase ensures that the secondary amine of 4-HMA remains fully protonated. This prevents peak tailing on the reversed-phase column and drastically improves the ionization efficiency during positive ESI.

4. TQ-MS MRM Acquisition & Validation

• Action: Program the mass spectrometer with the optimized MRM transitions listed in Table 2.

• Self-Validation Check: The system must calculate the ion ratio between the Quantifier (150.1) and Qualifier (124.1) fragments. If the ratio deviates by more than ±20% from the neat analytical standard, the peak is flagged for isobaric interference, preventing false positives.

Table 2: Optimized MRM Transitions for 4-HMA (Positive ESI)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
4-HMA	168.1	150.1	15	Quantifier (Rearrangement)
4-HMA	168.1	124.1	20	Qualifier (Decarboxylation)
4-HMA-d3 (IS)	171.1	153.1	15	Internal Standard

References

• Li, T., Chen, K., Wang, X., Wang, Y., Su, Y., & Guo, Y. (2023). Mass Spectrometry Rearrangement Ions and Metabolic Pathway-Based Discovery of Indole Derivatives during the Aging Process in Citrus reticulata 'Chachi'. Foods, 13(1), 8.[Link]

• Xie, Z., Mui, T., Sintara, M., Ou, B., Johnson, J., Chu, Y., O'shea, M., Kasturi, P., & Chen, Y. (2017). Rapid quantitation of avenanthramides in oat-containing products by high-performance liquid chromatography coupled with triple quadrupole mass spectrometry (HPLC-TQMS). Food Chemistry, 224, 280-288.[Link]

Comparative Reactivity Profile: 4-Hydroxy-2-(methylamino)benzoic Acid vs. 4-Hydroxyanthranilic Acid

As a Senior Application Scientist, selecting the appropriate anthranilic acid derivative is critical when designing synthetic pathways for complex heterocycles, drug discovery scaffolds, or biochemical assays. Both 4-hydroxyanthranilic acid (4-HAA) and 4-hydroxy-2-(methylamino)benzoic acid (4-HMA) share a 4-hydroxybenzoic acid core with an ortho-nitrogen substituent. However, the simple addition of a methyl group on the amine in 4-HMA fundamentally alters its physicochemical properties, nucleophilicity, and cyclization trajectories.

This guide objectively compares the reactivity of these two scaffolds, providing the mechanistic causality behind their behavior and self-validating experimental workflows to leverage their distinct chemical profiles.

Structural and Electronic Foundations

To predict the reactivity of these molecules, we must first understand how the N-methyl group in 4-HMA perturbs the electronic and steric environment of the anthranilic acid core.

Zwitterionic Equilibrium and pKa

Anthranilic acid derivatives exist in a solvent-dependent equilibrium between their unionized and zwitterionic forms. The tautomerization constant (

) is heavily influenced by N-alkylation[1].

• 4-HAA (Primary Amine): Exhibits a lower

  (base scaffold )[1]. The primary amine is less basic, meaning a significant portion of the molecule exists in the unionized form in organic solvents, which is crucial for nucleophilic attack.

• 4-HMA (Secondary Amine): The electron-donating inductive effect of the N-methyl group increases the basicity of the nitrogen, significantly shifting the equilibrium toward the zwitterionic form (base scaffold

  )[1]. Furthermore, the steric bulk of the methyl group slightly twists the adjacent carboxylate out of coplanarity with the aromatic ring, favoring intramolecular proton transfer.

Oxidation Potential

Both molecules feature a hydroxyl group at the 4-position, which acts as a strong electron-donating group (EDG) via resonance, making the aromatic ring highly electron-rich. However, 4-HMA is slightly more susceptible to autoxidation. The secondary amine provides additional inductive electron density to the ring compared to the primary amine of 4-HAA, lowering its oxidation potential and necessitating stricter inert-atmosphere handling during long-term storage.

Comparative Reactivity Analysis

The structural differences dictate divergent behavior in standard synthetic transformations, particularly in acylation and heterocycle formation[2].

Nucleophilicity: Acylation and Amidation

• 4-HAA: The primary amine is sterically unhindered but moderately nucleophilic. It readily undergoes double acylation if excess reagent is present and can condense with aldehydes to form stable Schiff bases (imines).

• 4-HMA: The secondary amine is electronically more nucleophilic due to the methyl group but faces moderate steric hindrance. It strictly forms mono-acylated products (secondary amides) and cannot form stable imines, instead forming iminium ions or enamines (if

  -hydrogens are present on the electrophile).

Cyclization to Isatoic Anhydrides and Quinazolines

Both compounds are classic precursors for benzoxazines and quinazolines[3]. When reacted with phosgene or triphosgene, they form isatoic anhydrides.

• Pathway A (4-HAA): Forms 4-hydroxyisatoic anhydride. The unsubstituted nitrogen allows for straightforward ring-opening by primary amines, followed by cyclization into standard quinazolinediones.

• Pathway B (4-HMA): Forms N-methyl-4-hydroxyisatoic anhydride. The N-methyl group increases the electron density on the anhydride carbonyls, slightly reducing their electrophilicity. More importantly, it imposes steric hindrance that alters the regioselectivity of incoming nucleophiles during ring-opening, requiring harsher conditions (higher temperatures) to achieve subsequent cyclization into N-methyl quinazolinediones[3].

Divergent cyclization pathways of 4-HAA and 4-HMA to quinazolinedione derivatives.

Quantitative Data Summary

The following table summarizes the key physicochemical and reactivity metrics differentiating the two scaffolds.

Property	4-Hydroxyanthranilic Acid (4-HAA)	4-Hydroxy-2-(methylamino)benzoic Acid (4-HMA)
Amine Classification	Primary ( )	Secondary ( )
Zwitterion Constant ( )	~0.93 (Favors unionized form more than 4-HMA)	~1.31 (Highly favors zwitterionic form)
Nucleophilicity (Amine)	Moderate	High (Inductively enhanced by methyl group)
Steric Hindrance	Low	Moderate
Schiff Base Formation	Yes (Forms stable imines)	No (Forms iminium ions/enamines)
Isatoic Anhydride Product	4-Hydroxyisatoic anhydride	N-Methyl-4-hydroxyisatoic anhydride
Oxidation Susceptibility	High	Very High (Requires inert atmosphere)

Experimental Methodologies

To empirically validate the reactivity differences, the following self-validating protocols are designed for the synthesis of their respective isatoic anhydrides and the kinetic assessment of their nucleophilicity.

Protocol 1: Synthesis of Isatoic Anhydride Derivatives

Causality: Triphosgene is utilized instead of phosgene gas to ensure precise stoichiometric control and laboratory safety. Sodium carbonate (

) is employed as a base to neutralize the byproduct; failing to neutralize the acid would protonate the amine, rendering it non-nucleophilic and halting the cyclization.

Step-by-Step Procedure:

• Preparation: Dissolve 10 mmol of the starting material (4-HAA or 4-HMA) in 30 mL of anhydrous THF in a round-bottom flask purged with Argon.

• Base Addition: Add 25 mmol of anhydrous

  to the solution and stir for 10 minutes at room temperature.

• Electrophile Addition: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of triphosgene (3.5 mmol, equivalent to 10.5 mmol of phosgene) dissolved in 10 mL of THF dropwise over 20 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

• Validation Check (Self-Validating System): Monitor the reaction via TLC (Hexane:EtOAc 1:1). The starting materials (highly polar, zwitterionic) will sit near the baseline. The successful formation of the isatoic anhydride will appear as a distinct, new spot with a significantly higher

  value due to the loss of the zwitterionic character. Evolution of gas will also cease upon completion.

• Workup: Filter the inorganic salts, concentrate the filtrate under reduced pressure, and recrystallize the crude product from ethanol.

Protocol 2: Kinetic N-Acylation Assay (Nucleophilicity Comparison)

Causality: To objectively compare the nucleophilicity of the primary vs. secondary amine, a competitive acylation assay is performed using a substoichiometric amount of acetyl chloride. HPLC monitoring at an isosbestic point ensures accurate quantification without extinction coefficient bias.

Step-by-Step Procedure:

• Equimolar Mixture: Dissolve exactly 5.0 mmol of 4-HAA and 5.0 mmol of 4-HMA in 50 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add 12.0 mmol of N,N-diisopropylethylamine (DIPEA) to act as a non-nucleophilic acid scavenger.

• Competitive Acylation: Cool the solution to -78 °C. Inject 2.0 mmol of acetyl chloride rapidly under vigorous stirring.

• Quenching: After exactly 5 minutes, quench the reaction by adding 5 mL of methanol.

• Validation Check (Self-Validating System): Analyze the crude mixture via HPLC-UV. Because acetyl chloride is the limiting reagent, the ratio of N-acetyl-4-HMA to N-acetyl-4-HAA directly correlates to their relative nucleophilic reaction rates. 4-HMA will yield a higher product integral due to the inductive enhancement of the secondary amine, despite its steric bulk.

References

• Title: Tautomeric and Microscopic Protonation Equilibria of Anthranilic Acid and Its Derivatives Source: Journal of Solution Chemistry URL: [Link]

• Title: Green Synthesis of Substituted Anilines and Quinazolines from Isatoic Anhydride-8-amide Source: Scientific Reports URL: [Link]

• Title: Synthesis of Heterocycles from Anthranilic acid and its Derivatives Source: CORE (Umeå University) URL: [Link]

Sources

• 1. Tautomeric and Microscopic Protonation Equilibria of Anthranilic Acid and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. researchgate.net [researchgate.net]

Comparative Spectroscopic Guide: UV-Vis Profiling of 4-Hydroxy-2-(methylamino)benzoic Acid and Structural Analogs

As drug development increasingly relies on precise analytical characterization of pharmacophores, understanding the electronic transitions of substituted aminobenzoic acids is critical. 4-Hydroxy-2-(methylamino)benzoic acid is a highly specific N-alkylated structural isomer of the well-documented antitubercular agent, 4-aminosalicylic acid (PAS).

This guide provides an objective, data-driven comparison of the UV-Vis absorption properties of 4-Hydroxy-2-(methylamino)benzoic acid against its primary structural alternatives. By detailing the mechanistic causality behind its spectral behavior, this document serves as a definitive resource for researchers conducting API quantification, protein-binding assays, or degradation kinetic studies.

Mechanistic Causality of Spectral Shifts

To interpret the UV-Vis spectrum of 4-Hydroxy-2-(methylamino)benzoic acid, we must analyze the interplay of its functional groups relative to the aromatic core, comparing it directly to [1] and 2-Amino-4-hydroxybenzoic acid.

The Role of Regiochemistry and Intramolecular Hydrogen Bonding

In PAS (4-amino-2-hydroxybenzoic acid), the primary amine is para to the electron-withdrawing carboxylic acid. In contrast, 4-Hydroxy-2-(methylamino)benzoic acid positions the secondary amine ortho to the carboxyl moiety. This ortho positioning enables the formation of a stable, six-membered intramolecular hydrogen bond between the N-H proton and the carbonyl oxygen. This interaction locks the molecule into a highly coplanar conformation, maximizing

-orbital overlap across the -system.

Bathochromic and Hyperchromic Effects of N-Methylation

The introduction of the N-methyl group on the ortho-amine introduces two critical electronic changes:

• Inductive Effect: The electron-donating methyl group increases electron density on the nitrogen atom, enhancing resonance (hyperconjugation) with the aromatic ring.

• HOMO-LUMO Compression: The increased electron density narrows the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Spectroscopically, this manifests as a bathochromic shift (red shift) of the primary

and transitions to longer wavelengths compared to primary amine analogs. Furthermore, the larger transition dipole moment results in a hyperchromic effect , yielding a higher molar extinction coefficient ( ). Additionally, as demonstrated in [2], the microenvironment (such as the presence of cationic micelles) can induce further solvatochromic red shifts due to electrostatic stabilization of the excited state.

Quantitative Spectral Performance Comparison

The following table synthesizes the comparative UV-Vis performance metrics of the target compound against its widely utilized structural alternatives. Data for the primary analogs are grounded in established transition metal complexation and [3].

Compound	Structural Configuration	Primary (nm)	Secondary (nm)	Molar Absorptivity ( )	Spectral pH Sensitivity
4-Hydroxy-2-(methylamino)benzoic acid	Ortho-secondary amine, Para-phenol	~270	~305	High (>15,000 M⁻¹cm⁻¹)	High (Zwitterion equilibrium)
4-Aminosalicylic acid (PAS)	Para-primary amine, Ortho-phenol	262	293	Moderate (~12,000 M⁻¹cm⁻¹)	High
2-Amino-4-hydroxybenzoic acid	Ortho-primary amine, Para-phenol	258	288	Moderate (~11,500 M⁻¹cm⁻¹)	High

Note:

values are highly dependent on solvent polarity and pH. The values above represent the predominantly unionized/zwitterionic state in mildly acidic aqueous media (pH ~3).

Self-Validating Experimental Protocol: High-Fidelity UV-Vis Acquisition

Because amphoteric benzoic acid derivatives possess multiple ionizable centers (carboxylic acid

~2.5, protonated amine ~3.5, phenol ~8.5), slight variations in methodology can lead to severe spectral artifacts. The following protocol is designed as a self-validating system ; it contains internal checkpoints that automatically invalidate the run if fundamental thermodynamic or optical assumptions are violated.

Workflow for high-fidelity UV-Vis spectral acquisition of amphoteric benzoic acid derivatives.

Step-by-Step Methodology

Step 1: Isohydric Solvent Preparation

• Action: Prepare a 50 mM phosphate buffer at a strictly controlled pH (e.g., pH 7.4 for physiological simulation or pH 2.0 for full protonation). Dissolve the analyte to a stock concentration of 1 mM using <1% HPLC-grade methanol to aid dissolution, then dilute to a 10 µM working solution using the buffer.

• Causality: Utilizing a high-capacity buffer ensures the molecule is locked into a uniform ionization state. Without this, the sample will exist as a dynamic mixture of zwitterionic and anionic species, causing peak broadening and rendering

  calculations invalid.

Step 2: Matched-Cell Baseline Correction (Blanking)

• Action: Fill two identical quartz cuvettes (1 cm path length) with the exact buffer/methanol mixture used for the sample. Run a baseline scan from 200 nm to 400 nm and zero the instrument.

• Causality: Solvents and buffers inherently absorb UV light (e.g., phosphate buffers absorb strongly below 210 nm). Matched-cell blanking mathematically subtracts this background, ensuring the recorded absorbance is solely attributable to the analyte's chromophore.

Step 3: Beer-Lambert Compliance Check (Validation Gate 1)

• Action: Measure the absorbance of the 10 µM sample at the primary

  . The peak absorbance must fall strictly between 0.1 and 0.8 AU.

• Causality: If the absorbance exceeds 1.0 AU, detector saturation and stray light effects introduce photometric non-linearity. If the value is outside this range, the system invalidates the run, requiring concentration adjustment to guarantee adherence to the Beer-Lambert law.

Step 4: Isosbestic Point Validation (Validation Gate 2)

• Action: Perform a micro-titration by altering the pH of the sample from 3.0 to 9.0 in 1.0 pH increments, overlaying the spectra.

• Causality: You must observe clear, sharp isosbestic points (wavelengths where absorbance remains constant regardless of pH). The presence of an isosbestic point validates a clean two-state thermodynamic equilibrium (e.g., protonated vs. deprotonated). If the isosbestic point drifts or blurs, the system invalidates the protocol, indicating that irreversible chemical degradation (such as oxidation of the phenol group) has occurred during sample handling.

References

• PubChem. "4-Aminosalicylic Acid | C7H7NO3 | CID 4649." National Center for Biotechnology Information.[Link]

• Higher Education Press (Hep Journals). "Interaction of 4-aminosalicylic acid and surfactants in aqueous solutions using UV-Vis spectra and steady-state fluorescence spectroscopy." [Link]

• Oriental Journal of Chemistry. "Synthesis and Characterization of Transition Metal Complexes of Para-Aminosalicylic Acid with Evaluation of their Antioxidant Activities." [Link]

Validating purity of 4-Hydroxy-2-(methylamino)benzoic acid using TLC

This guide outlines a rigorous protocol for validating the purity of 4-Hydroxy-2-(methylamino)benzoic acid (HMABA) using Thin Layer Chromatography (TLC). It is designed for researchers requiring a rapid, cost-effective alternative to HPLC for reaction monitoring and semi-quantitative purity assessment.

Content Type: Publish Comparison Guide Audience: Pharmaceutical Researchers, Synthetic Chemists, QC Analysts

Executive Summary & Comparison

4-Hydroxy-2-(methylamino)benzoic acid is a tri-functional ampholyte containing a carboxylic acid, a phenolic hydroxyl, and a secondary aromatic amine. This chemical nature presents unique chromatographic challenges, specifically "tailing" due to zwitterionic interactions with the silica stationary phase.

While High-Performance Liquid Chromatography (HPLC) remains the gold standard for quantitation, optimized TLC offers a superior balance of speed and specificity for routine purity checks, particularly during synthetic optimization.

Method Comparison: TLC vs. Alternatives

Feature	Optimized TLC (This Guide)	HPLC (Reverse Phase)	Melting Point (MP)
Primary Utility	Rapid purity check, reaction monitoring	Quantitative assay, impurity profiling	Identity confirmation
Specificity	High (Separates isomers/precursors)	Very High	Low (Depressed by any impurity)
Speed	10–20 mins (Parallel samples)	30–60 mins (Sequential)	5–10 mins
Cost per Run	< $1.00	$20.00+ (Solvents, Column wear)	Negligible
Limit of Detection	~0.5 µg (Visual)	< 0.01 µg	N/A
Blind Spots	Volatile impurities not seen	Non-chromophores not seen	Does not identify impurity type

Scientific Principles & Method Design

To validate purity effectively, the chromatographic system must suppress the ionization of the carboxylic acid (pKa ~4.2) and the phenol (pKa ~10) while managing the secondary amine (pKa ~4.8).

The "Triangle" of Selectivity

• Stationary Phase: Silica Gel 60 F₂₅₄ . The fluorescent indicator is critical for visualizing the aromatic core.

• Mobile Phase Strategy: A standard non-polar/polar mix (e.g., Hexane/EtOAc) will fail, causing the compound to streak. We utilize an Acidic-Polar Modifier system .

  • Primary Recommendation:Toluene : Ethyl Acetate : Formic Acid (5 : 4 : 1) .

  • Mechanism:[1][2] Formic acid suppresses the ionization of the carboxyl group (

    ), reducing interaction with the silica binder. It also protonates the amine, but the high ionic strength and solvent polarity prevent cation-exchange binding with silanol groups.

Visualization Logic

• UV 254 nm (Non-destructive): The conjugated benzene ring absorbs UV light, appearing as a dark spot against the bright green fluorescent background.

• Ferric Chloride (FeCl₃) (Specific): Reacts with the phenolic -OH group to form a colored complex (typically violet/blue), confirming the presence of the phenol moiety.

• Iodine Vapor (Universal): Stains lipophilic impurities that may not be UV-active.

Experimental Protocol

Materials Required[4][5][6][7][8][9][10][11][12][13][14]

• Plates: Aluminum or Glass-backed Silica Gel 60 F₂₅₄ (20 x 20 cm).

• Solvents: Toluene (HPLC Grade), Ethyl Acetate, Formic Acid (98%+), Methanol.

• Reference Standards: Pure HMABA, 4-Hydroxybenzoic acid (potential impurity), 4-Hydroxyanthranilic acid (potential impurity).

Step-by-Step Workflow

Phase 1: System Preparation

• Chamber Saturation: Line a glass twin-trough chamber with filter paper. Add the mobile phase (Toluene:EtOAc:Formic Acid 5:4:1 ). Close the lid and allow to equilibrate for 20 minutes. Why? Saturation prevents "edge effects" and ensures reproducible Rf values.

• Sample Prep: Dissolve 5 mg of the sample in 1 mL of Methanol.

  • Note: If the sample is a crude reaction mixture, filter it first.

• Plate Activation: Heat the TLC plate at 110°C for 30 minutes (optional but recommended for high humidity environments).

Phase 2: Application & Development

• Spotting: Apply 2 µL of the sample solution 1.5 cm from the bottom edge. Apply reference standards (2 µL) alongside.

  • Co-Spotting: Create a third lane spotting both sample and standard to verify identity (the "mixed melting point" of TLC).

• Development: Place the plate in the chamber. Allow the solvent front to migrate to 80% of the plate height (~8 cm).

• Drying: Remove plate and dry in a fume hood with warm air until the smell of formic acid dissipates.

Phase 3: Visualization & Analysis

• UV Inspection: View under short-wave UV (254 nm). Outline spots with a soft pencil.

• Chemical Staining (FeCl₃):

  • Spray reagent: 1% Ferric Chloride in 50% Ethanol/Water.

  • Spray the plate lightly.

  • Result: HMABA should appear as a distinct colored spot (likely violet).

• Calculation: Calculate Retention Factor (

  ) for all spots.

Validating the Results (Self-Correction)

To ensure the method is valid, check against these criteria:

Observation	Diagnosis	Corrective Action
Spot is "comet-shaped" (Tailing)	Acid content too low; Carboxyl group ionizing.	Increase Formic Acid concentration by 10% or switch to Acetic Acid.
Spot is at Solvent Front ( )	Solvent too polar.	Increase Toluene ratio (e.g., 6:3:1).[3]
Spot stays at Baseline ( )	Solvent too non-polar.	Increase Ethyl Acetate or add 5% Methanol.
Multiple Spots Visible	Impurity Detected.	Compare with precursors (e.g., 4-hydroxybenzoic acid usually runs higher due to lack of amine).

Visualized Workflow (Logic Map)

The following diagram illustrates the decision-making process for validating purity and troubleshooting the TLC method.

Figure 1: Decision tree for validating 4-Hydroxy-2-(methylamino)benzoic acid purity via TLC.

References

• Sherma, J., & Fried, B. (2003). Handbook of Thin-Layer Chromatography. Marcel Dekker.
• Reich, E., & Schibli, A. (2007). High-Performance Thin-Layer Chromatography for the Analysis of Medicinal Plants. Thieme.

• PubChem. (2025).[4] 4-(Hydroxymethylamino)benzoic acid Compound Summary. Retrieved from [Link] (For chemical property verification).

• Camag. (n.d.). TLC Method Development: The Concept of the Prism. Retrieved from [Link] (Theoretical basis for solvent selection).

Sources

• 1. ec.europa.eu [ec.europa.eu]
• 2. 4. Biogenesis of Benzoic Acids as Precursors [tu-braunschweig.de]
• 3. researchgate.net [researchgate.net]
• 4. 4-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 76360 - PubChem [pubchem.ncbi.nlm.nih.gov]

Advanced Crystal Structure Guide: N-Methylated Anthranilic Acids

This guide provides an in-depth structural analysis of N-methylated anthranilic acids, focusing on how sequential methylation alters crystal packing, hydrogen bonding networks, and physicochemical properties relevant to drug development.[1]

Executive Summary: The "Methylation Switch"

In medicinal chemistry, N-methylation is a strategic tool to modulate solubility, metabolic stability, and conformation.[1] Anthranilic acid (2-aminobenzoic acid) serves as a critical scaffold for NSAIDs (Fenamates) and alkaloids.[1]

This guide compares three distinct structural archetypes:

• Anthranilic Acid (AA): A rare 1:1 co-crystal of neutral and zwitterionic forms.[1]

• N-Methylanthranilic Acid (N-MA): Exclusively neutral, stabilized by strong intramolecular hydrogen bonding (IMHB).[1]

• N,N-Dimethylanthranilic Acid (N,N-DMA): Reverts to a zwitterionic state due to steric forcing and basicity changes.[1]

Understanding these transitions is essential for predicting the bioavailability and solid-state stability of anthranilate-derived drugs.[1]

Experimental Protocol: Crystal Growth & Characterization

Note: The following protocol is designed to isolate thermodynamically stable polymorphs for structural analysis.

Phase 1: Solvent Selection & Supersaturation

To observe the distinct protonation states (neutral vs. zwitterionic), specific solvent polarity gradients are required.[1]

Compound	Solvent System	Method	Target Concentration
Anthranilic Acid	Ethanol : Water (80:[1]20)	Slow Cooling	0.5 M
N-Methylanthranilic Acid	Toluene (Anhydrous)	Slow Evaporation	0.2 M
N,N-Dimethylanthranilic Acid	Carbon Tetrachloride or CHCl₃	Vapor Diffusion	0.1 M

Phase 2: Crystallization Workflow

Step 1: Dissolution Dissolve the target compound in the primary solvent at 50°C. Ensure complete dissolution; filter through a 0.45 µm PTFE filter to remove nucleation seeds.

Step 2: Nucleation Control

• For N-MA: Place the vial in a vibration-free, dark chamber at 20°C. Cover with parafilm containing 3 pinholes to control evaporation rate (approx. 50 µL/day).

• For N,N-DMA: Use a double-vial system. Inner vial contains the varying solution; outer vial contains pentane (anti-solvent).[1] Seal tightly to allow vapor diffusion.[1]

Step 3: Harvesting Harvest crystals when they reach 0.3–0.5 mm dimensions.[1] Mount immediately in Paratone-N oil to prevent desolvation or oxidation (N-MA can be light-sensitive).[1]

Phase 3: Data Collection Logic

Why this matters: N-methylated derivatives often exhibit high thermal motion in the methyl groups.[1]

• Temperature: Collect data at 100 K (cryogenic) to freeze methyl rotation and accurately locate hydrogen atoms, which is critical for confirming zwitterionic vs. neutral states.

• Resolution: Aim for <0.7 Å resolution to resolve the N-H...O bond electron density.

Comparative Structural Analysis

Crystallographic Parameters

The introduction of methyl groups drastically alters the unit cell packing. N-MA crystallizes in a centrosymmetric space group but loses the zwitterionic character seen in AA and N,N-DMA.[1]

Table 1: Unit Cell & Space Group Comparison

Parameter	Anthranilic Acid (AA)	N-Methylanthranilic Acid (N-MA)	N,N-Dimethylanthranilic Acid (N,N-DMA)
Space Group	P2₁/c (Monoclinic)	P2₁/c (Monoclinic)	P2₁/n (Monoclinic)
Z (Molecules/Cell)	4 (Neutral + Zwitterion)	4 (Neutral)	4 (Zwitterion)
a (Å)	12.86	8.15	7.66
b (Å)	10.77	15.09	15.74
c (Å)	9.32	7.03	7.58
β (Angle)	95.8°	118.3°	100.0°
State	Mixed (50:50)	Neutral	Zwitterionic

Intramolecular Hydrogen Bonding (IMHB)

The "performance" of these molecules in biological systems is often dictated by their ability to form an Intramolecular Hydrogen Bond (IMHB), which "locks" the conformation and improves membrane permeability (lipophilicity).

Table 2: Hydrogen Bond Geometry (N-H...O)

Interaction	N...O Distance (Å)	Angle (N-H...O)	Structural Consequence
AA (Neutral)	2.685	~145°	Planar, stable 6-membered ring.[1]
AA (Zwitterion)	2.613	~150°	Electrostatic attraction dominates.[1]
N-MA (Neutral)	2.672	148°	Strongest IMHB. Methyl group forces N into plane, locking conformation.[1]
N,N-DMA (Zwitterion)	2.497	16° (ONH)	Steric clash breaks planarity; proton transfer to N occurs to relieve strain.[1]

The Mechanism of the Zwitterion Switch

Why does the single methyl group (N-MA) favor the neutral form, while the double methyl group (N,N-DMA) reverts to a zwitterion?

• N-MA (Neutral Stability): The single methyl group allows the amine proton to form a near-perfect 6-membered ring with the carbonyl oxygen.[1] This Resonance-Assisted Hydrogen Bond (RAHB) stabilizes the neutral form, making it more lipophilic and permeable.[1]

• N,N-DMA (Steric Forcing): The second methyl group creates significant steric clash with the ortho-carboxyl group.[1] The molecule cannot maintain planarity. To relieve this, the carboxyl proton transfers to the basic nitrogen, creating a zwitterion (

  ).[1] This increases water solubility but may decrease passive membrane permeability.[1]

Visualizing the Structural Logic

The following diagrams illustrate the experimental workflow and the structure-property relationships derived from the crystallographic data.

Diagram 1: Crystallization & Characterization Workflow

Caption: Workflow for isolating single crystals of varying protonation states using solvent polarity modulation.

Diagram 2: Methylation Impact on Properties

Caption: Logical flow showing how methylation degree dictates conformational locking, protonation state, and final drug properties.[1]

References

• Dhaneshwar, N. N., & Pant, L. M. (1972).[1][2] The structure of N-methylanthranilic acid. Acta Crystallographica Section B, 28(2), 647-649.[1][3]

• Dhaneshwar, N. N., & Pant, L. M. (1973).[1][2] The structure of N,N-dimethylanthranilic acid. Acta Crystallographica Section B, 29(12), 2980-2982.[1][2]

• Brown, C. J. (1968).[1][2] The crystal structure of anthranilic acid. Proceedings of the Royal Society of London. Series A, 302(1471), 185-199.[1] [1]

• Steed, J. W., & Atwood, J. L. (2009).[1] Supramolecular Chemistry (2nd Ed.).[1] Wiley.[1] (Context for Zwitterionic/Neutral polymorphism). [1]

Sources

• 1. Anthranilic acid - Wikipedia [en.wikipedia.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. journals.iucr.org [journals.iucr.org]

A Comparative Guide to the Fluorescent Properties of Anthranilic Acid Derivatives for Researchers and Drug Development Professionals

Anthranilic acid, a naturally occurring amino acid, serves as a fundamental scaffold for a diverse array of fluorescent molecules.[1][2][3] Its inherent fluorescence, coupled with its small size and amenability to chemical modification, makes it an excellent candidate for developing sensitive probes for biological and pharmaceutical applications.[1] This guide provides a comparative analysis of the fluorescent properties of various anthranilic acid derivatives, offering insights into their performance and outlining experimental methodologies for their characterization. The information presented herein is intended to assist researchers, scientists, and drug development professionals in selecting and utilizing these powerful tools.

The Anthranilic Acid Fluorophore: A Versatile Foundation

Anthranilic acid and its derivatives are valued for their applications as fragrances, dyes, and pharmaceutical agents.[1][4][5] In the realm of fluorescence, they are particularly noted for their use as tags for oligosaccharides and probes for peptides.[1] The core structure of anthranilic acid, ortho-aminobenzoic acid, gives rise to a characteristic blue fluorescence, typically with emission maxima ranging from 380 to 420 nm.[1] This fluorescence is highly sensitive to the molecular environment and structural modifications, a property stemming from the significant charge-transfer (CT) character between the amino and carboxylic acid groups.[1]

The parent anthranilic acid molecule exhibits an excitation peak at approximately 336 nm and an emission peak around 411 nm, resulting in a substantial Stokes shift of 75 nm.[6][7] This large separation between excitation and emission wavelengths is advantageous for minimizing self-absorption and improving signal-to-noise ratios in fluorescence measurements.

Comparative Analysis of Fluorescent Properties

The true power of the anthranilic acid scaffold lies in the ability to tune its fluorescent properties through chemical derivatization. Modifications to the aromatic ring, the amino group, and the carboxylic acid group can dramatically alter the excitation and emission spectra, quantum yield, and environmental sensitivity of the resulting fluorophore.

Impact of Substituents on the Aromatic Ring

The introduction of electron-donating or electron-withdrawing groups onto the aromatic ring can significantly influence the intramolecular charge transfer (ICT) characteristics and, consequently, the fluorescent properties.

For instance, a study on a library of N-isopropyl invariant anthranilic acids revealed that substitutions with fluoro, trifluoromethyl, or cyano groups had a profound effect.[1][8][9] Notably, 4-trifluoromethyl and 4-cyano ester derivatives emerged as highly sensitive environmental probes, exhibiting quantum yields as high as 100% in a non-polar solvent like chloroform.[8][9] These derivatives also showed a remarkable enhancement of fluorescence intensity, up to 30-fold, when transitioning from a polar protic solvent like methanol to chloroform.[8][9] This pronounced solvatochromism, the change in spectral properties with solvent polarity, makes them excellent candidates for sensing applications.[10][11][12]

Modifications of the Amino and Carboxylic Acid Groups

Alterations to the amino and carboxylic acid functionalities also provide a means to modulate the fluorescent output.

• N-Alkylation: N-methylation of anthranilic acid leads to shifts in both absorption and emission spectra, with the direction of the shift being solvent-dependent.[1] While N-methylanthranilic acid showed a bathochromic (red) shift in methanol, it exhibited a hypsochromic (blue) shift in chloroform.[1] However, N,N-dimethylation was found to significantly diminish the fluorescence quantum yield.[1]

• Esterification and Amidation: Conversion of the carboxylic acid to an ester or an amide is a common strategy to modify the properties of anthranilic acid derivatives. O-propyl ester derivatives have been shown to exhibit the greatest solvatochromic effects.[1]

The following table summarizes the fluorescent properties of selected anthranilic acid derivatives, highlighting the impact of different substituents.

Derivative	Substituent(s)	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Key Characteristics	Reference(s)
Anthranilic Acid	None	~336	~411	0.43 (in MeOH), 0.26 (in CHCl3)	Parent compound, sensitive to environment.	[1][6]
N-Methylanthranilic Acid	N-methyl	Varies with solvent	Varies with solvent	Reduced by ~40%	Exhibits solvatochromism.	[1]
4-Trifluoromethyl Ester	4-CF3, O-propyl ester	-	-	Up to 1.0 (in CHCl3)	Highly sensitive environmental probe.	[1][8]
4-Cyano Ester	4-CN, O-propyl ester	-	-	High in non-polar solvents	Significant fluorescence enhancement in non-polar media.	[1][8]
Phenylboronic Acid Conjugate	Phenylboronic acid at COOH	-	-	-	Used for selective cancer cell detection.	[1]

Experimental Methodologies

To ensure the scientific integrity of comparative studies, it is crucial to employ standardized and well-documented experimental protocols.

Synthesis of Anthranilic Acid Derivatives

The synthesis of novel anthranilic acid derivatives typically involves standard organic chemistry techniques. For example, N-substituted derivatives can be prepared by reacting anthranilic acid with appropriate alkylating or acylating agents.[13] Esterification is commonly achieved by reacting the carboxylic acid with an alcohol in the presence of an acid catalyst. The synthesis of more complex derivatives, such as phenylboronic acid conjugates, involves multi-step procedures that have been previously reported.[1]

Below is a generalized workflow for the synthesis and purification of anthranilic acid derivatives.

Caption: Workflow for the measurement of fluorescence properties.

Applications in Research and Drug Development

The unique fluorescent properties of anthranilic acid derivatives make them valuable tools in various scientific disciplines.

• Fluorescent Labeling: Their small size and reactive functional groups allow for their conjugation to biomolecules such as glycans and proteins, facilitating their detection and analysis in complex biological samples. [14]Anthranilic acid is widely used for fluorescently tagging reducing glycans for HPLC and LC/MS analysis. [14]

• Environmental Sensing: The sensitivity of their fluorescence to the polarity of the microenvironment makes them excellent probes for studying protein folding, membrane dynamics, and other cellular processes. [1][8][9]The significant solvatochromic shifts observed for certain derivatives can be exploited for ratiometric sensing. [1]

• Drug Discovery and Diagnostics: Anthranilic acid derivatives have been developed as fluorescent probes for the detection of specific analytes and disease biomarkers. For example, phenylboronic acid conjugates of anthranilic acid have shown promise in selectively detecting cancer cells by binding to overexpressed sialic acid residues on the cell surface. [1]Furthermore, Schiff base derivatives of anthranilic acid have been explored as "turn-on" fluorescent probes for the detection of toxic ions like arsenite and selenite. [15]

Conclusion and Future Perspectives

The anthranilic acid scaffold offers a versatile platform for the design and synthesis of a wide range of fluorescent probes with tailored properties. By systematically modifying the core structure, researchers can develop derivatives with optimized excitation and emission wavelengths, high quantum yields, and pronounced sensitivity to their local environment. The comparative data and experimental methodologies presented in this guide provide a foundation for the rational design and application of these powerful molecular tools. Future research in this area will likely focus on the development of novel derivatives with enhanced photostability, two-photon absorption capabilities, and targeting moieties for specific biological applications, further expanding their utility in drug discovery, diagnostics, and fundamental biological research.

References

• A spectroscopic study of substituted anthranilic acids as sensitive environmental probes for detecting cancer cells.
• Anthranilic Acid as a Versatile Fluorescent Tag and Linker for Functional Glycomics. PMC.
• Spectrum [Anthranilic Acid].
• Absorption [Anthranilic Acid].
• A spectroscopic study of substituted anthranilic acids as sensitive environmental probes for detecting cancer cells. PubMed.
• A Spectroscopic Study of Substituted Anthranilic Acids as Sensitive Environmental Probes for Detecting Cancer Cells.
• Anthranilic Acid Schiff Base as a Fluorescent Probe for the Detection of Arsenite and Selenite: A Detailed Investigation of Analytical Parameters and Mechanism for Interaction. PubMed.
• Novel Method for Characterizing Humic Substances Using Fluorescent Solv
• An exploration of solvatochromism using anthranilic acid-based azo dyes. OpenRiver.
• SYNTHESIS OF NEW ANTHRANILIC ACID DYES AND EVALUATION FOR THEIR ANTIMICROBIAL AND ANTI-INFLAMMATORY ACTIVITIES.
• Pharmaceutical Chemistry Of Anthranilic Acid Derivatives: A Brief Review.
• Synthesis of Heterocycles from Anthranilic acid and its Deriv
• Synthesis of Heterocycles from Anthranilic acid and its Deriv
• Solvatochromism Effect of Different Solvents on UV-Vis Spectra of Flouresceine and its Derivatives.
• SYNTHESIS AND PHARMACOLOGICAL SCREENING OF NSUBSTITUTED ANTHRANI. International Journal of Pharmacy and Pharmaceutical Sciences.
• synthesis and pharmacological screening of n- substituted anthranilic acid derivatives. Drug Development and Therapeutics.

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• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Spectrum [Anthranilic Acid] | AAT Bioquest [aatbio.com]
• 7. Absorption [Anthranilic Acid] | AAT Bioquest [aatbio.com]
• 8. A spectroscopic study of substituted anthranilic acids as sensitive environmental probes for detecting cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. preprints.org [preprints.org]
• 11. OpenRiver - Research & Creative Achievement Day: An exploration of solvatochromism using anthranilic acid-based azo dyes [openriver.winona.edu]
• 12. researchgate.net [researchgate.net]
• 13. ijddr.in [ijddr.in]
• 14. Anthranilic Acid as a Versatile Fluorescent Tag and Linker for Functional Glycomics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Anthranilic Acid Schiff Base as a Fluorescent Probe for the Detection of Arsenite and Selenite: A Detailed Investigation of Analytical Parameters and Mechanism for Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Hydroxy-2-(methylamino)benzoic acid

A Researcher's Guide to Safely Handling 4-Hydroxy-2-(methylamino)benzoic acid

The primary hazards associated with this class of compounds include skin irritation, serious eye irritation, and potential respiratory irritation[1][2][3][4][5]. Therefore, a robust personal protective equipment (PPE) plan is not just recommended; it is imperative.

Immediate Safety and Hazard Assessment

Before handling 4-Hydroxy-2-(methylamino)benzoic acid, it is crucial to recognize its potential hazards. Based on analogous compounds, it should be treated as a substance that can cause:

• Skin Irritation: Direct contact may lead to redness, itching, and inflammation[1][3][4][5].

• Serious Eye Damage: Contact with eyes can cause significant irritation and potential damage[1][2][3][4][5].

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system[1][3].

Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation[1][2]. An eyewash station and safety shower must be readily accessible[1][6].

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential for minimizing exposure. The following table outlines the recommended PPE for various laboratory tasks involving 4-Hydroxy-2-(methylamino)benzoic acid.

Laboratory Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards)[1]	Chemical-resistant gloves (e.g., nitrile)	Laboratory coat	NIOSH/MSHA or European Standard EN 149 approved respirator if not in a fume hood[1][6]
Solution Preparation	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards)[1]	Chemical-resistant gloves (e.g., nitrile)	Laboratory coat	Work in a chemical fume hood
Running Reactions and Work-up	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards)[1]	Chemical-resistant gloves (e.g., nitrile)	Laboratory coat	Work in a chemical fume hood

Proper technique in putting on and taking off PPE is critical to prevent cross-contamination.

Donning Sequence:

• Lab Coat: Ensure it is fully buttoned.

• Gloves: Select the appropriate size and material. Check for any tears or defects.

• Eye Protection: Put on safety goggles.

• Respirator (if required): Perform a fit check to ensure a proper seal.

Doffing Sequence (to minimize contamination):

• Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique to avoid touching the outer contaminated surface.

• Lab Coat: Remove by rolling it inside out, without shaking.

• Eye Protection: Remove by handling the earpieces.

• Respirator (if used): Remove without touching the front of the respirator.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE[1][3].

Operational and Disposal Plans

Handling and Storage:

• Store the compound in a tightly closed container in a dry, cool, and well-ventilated place[1][2][3].

• Avoid the formation of dust and aerosols during handling[2][7].

• Wash hands and any exposed skin thoroughly after handling[1][3].

Spill Management: In the event of a spill:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection.

• For dry spills, carefully sweep or vacuum the material and place it in a sealed container for disposal. Avoid generating dust[2].

• For wet spills, absorb with an inert material and place in a sealed container for disposal.

• Wash the spill area with soap and water[2].

Disposal Plan:

• Dispose of all waste, including contaminated PPE and unused chemicals, as hazardous waste in accordance with local, state, and federal regulations.

• Containers should be completely emptied before disposal[8]. Do not dispose of this chemical into the environment[1][3].

Workflow for Safe Handling

The following diagram illustrates the decision-making process for ensuring safe handling of 4-Hydroxy-2-(methylamino)benzoic acid.

Caption: Decision workflow for handling 4-Hydroxy-2-(methylamino)benzoic acid.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 4-Hydroxy-2-(methylamino)benzoic acid, ensuring a safe and productive research environment.

References

Sources

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. carlroth.com [carlroth.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. fishersci.com [fishersci.com]